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  • Product: Methyl 2-chloro-5-(hydroxymethyl)benzoate

Core Science & Biosynthesis

Foundational

Strategic Handling and Application of Methyl 2-chloro-5-(hydroxymethyl)benzoate

CAS No: 1427329-39-2 Content Type: Technical Whitepaper & Safety Guide Audience: Medicinal Chemists, Process Safety Engineers, and Drug Discovery Specialists[1] Part 1: Molecular Profile & Critical Properties In the arch...

Author: BenchChem Technical Support Team. Date: February 2026

CAS No: 1427329-39-2 Content Type: Technical Whitepaper & Safety Guide Audience: Medicinal Chemists, Process Safety Engineers, and Drug Discovery Specialists[1]

Part 1: Molecular Profile & Critical Properties

In the architecture of modern drug discovery, Methyl 2-chloro-5-(hydroxymethyl)benzoate serves as a high-value bifunctional scaffold.[1] Unlike simple solvents or reagents, this compound is a "divergent intermediate"—its structure contains three distinct reactive handles (aryl chloride, methyl ester, and benzyl alcohol) that allow for orthogonal functionalization.[1]

This guide moves beyond standard compliance data to provide a mechanistic understanding of the compound's behavior in synthesis and the specific safety protocols required to handle it.[1]

1.1 Physicochemical Identity
PropertySpecificationResearcher Note
CAS Number 1427329-39-2 Confirmed identity for the specific 2-Cl, 5-hydroxymethyl isomer.[1]
Molecular Formula C₉H₉ClO₃
Molecular Weight 200.62 g/mol
Physical State Solid (Crystalline)Based on structural analogs (e.g., methyl 2-amino-5-chlorobenzoate), this compound is solid at RT.[1]
Solubility DMSO, DCM, Ethyl AcetateLipophilic nature limits aqueous solubility; use polar organic solvents for stock solutions.[1]
Stability Moisture SensitiveThe ester moiety is susceptible to hydrolysis; store under inert atmosphere (N₂/Ar).[1]
1.2 Structural Reactivity Analysis

The utility of this compound lies in its "Reactivity Triad." Understanding these sites is crucial for both synthesis planning and risk assessment.

ReactivityTriad Core Methyl 2-chloro-5- (hydroxymethyl)benzoate OH Benzyl Alcohol (-CH2OH) Primary Reactivity Site Core->OH Cl Aryl Chloride (-Cl) Secondary Reactivity Site Core->Cl Ester Methyl Ester (-COOMe) Latent Reactivity Site Core->Ester Conversion to Halide\n(e.g., -CH2Br) Conversion to Halide (e.g., -CH2Br) OH->Conversion to Halide\n(e.g., -CH2Br) PBr3 / SOCl2 Oxidation to Aldehyde\n(e.g., -CHO) Oxidation to Aldehyde (e.g., -CHO) OH->Oxidation to Aldehyde\n(e.g., -CHO) Dess-Martin / Swern Suzuki/Buchwald Coupling\n(C-C / C-N Bond) Suzuki/Buchwald Coupling (C-C / C-N Bond) Cl->Suzuki/Buchwald Coupling\n(C-C / C-N Bond) Pd-Catalysis Saponification\n(Carboxylic Acid) Saponification (Carboxylic Acid) Ester->Saponification\n(Carboxylic Acid) LiOH / NaOH Amidation\n(Amide Bond) Amidation (Amide Bond) Ester->Amidation\n(Amide Bond) Primary Amines

Figure 1: The Reactivity Triad.[1] The benzyl alcohol (red) is typically the first point of modification, followed by the aryl chloride (yellow) or ester (green).[1]

Part 2: Hazard Dynamics & Exposure Control

While specific toxicological data for this intermediate is often extrapolated from analogs, the Structure-Activity Relationship (SAR) dictates a specific hazard profile.[1] The presence of the benzyl alcohol moiety combined with an alkyl ester suggests potential for irritation and sensitization.[1]

2.1 Mechanistic Hazard Profile
  • Skin/Eye Irritation (GHS Category 2/2A): The lipophilic ester facilitates dermal penetration. Once absorbed, the benzyl alcohol group can undergo local oxidation, leading to irritation.[1]

  • Respiratory Irritation (STOT SE 3): Inhalation of dust or aerosols during weighing can irritate the upper respiratory tract.[1]

  • Sensitization Potential: Chlorinated aromatics can act as haptens.[1] Repeated exposure without protection may induce allergic contact dermatitis.

2.2 Hierarchy of Controls

Trustworthiness in safety comes from redundancy. Do not rely on a single barrier.

Control LevelProtocolCausality / Rationale
Engineering Local Exhaust Ventilation (LEV) Mandatory. Weighing solids generates micro-dust invisible to the naked eye.[1] LEV prevents inhalation.[2][3]
PPE (Hand) Nitrile Gloves (>0.11 mm) Double-gloving recommended. Chlorinated esters can permeate thin latex.[1] Nitrile provides superior chemical resistance.
PPE (Eye) Chemical Goggles Safety glasses are insufficient if the solid is dissolved in solvents (e.g., DCM), which can splash.[1]
Storage 2-8°C, Inert Gas Prevents moisture-induced hydrolysis of the ester and oxidation of the alcohol.[1]
Part 3: Synthetic Utility & Workflow Integration
3.1 Protocol: Conversion to Benzyl Bromide

This reaction converts the inert alcohol into a reactive electrophile.[1]

Reagents:

  • Methyl 2-chloro-5-(hydroxymethyl)benzoate (1.0 eq)[1]

  • Phosphorus Tribromide (PBr₃) (0.4 eq) or CBr₄/PPh₃

  • Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

  • Dissolution: Dissolve the benzoate starting material in anhydrous DCM under Nitrogen atmosphere. Cool to 0°C.

    • Why: Cooling controls the exotherm of the bromination; anhydrous conditions prevent PBr₃ hydrolysis.[1]

  • Addition: Add PBr₃ dropwise over 15 minutes.

    • Observation: The solution may turn slightly yellow.[1][4]

  • Monitoring: Stir at 0°C for 1 hour, then warm to Room Temperature (RT). Monitor via TLC (Hexane/EtOAc 3:1).

    • Endpoint: Disappearance of the polar alcohol spot; appearance of a less polar bromide spot.[1]

  • Quenching: Critical Safety Step. Quench carefully with saturated NaHCO₃ solution.

    • Caution: PBr₃ generates HBr gas upon water contact. Evolution of CO₂ will occur.[2]

  • Workup: Extract with DCM, dry over MgSO₄, and concentrate.

3.2 Workflow Decision Tree

Use this logic flow to determine the correct handling procedure during synthesis.

SafetyWorkflow Start Start: Weighing Reagent CheckState Is material clumpy/sticky? Start->CheckState Dry Proceed: Free Flowing Solid CheckState->Dry No Wet Stop: Hygroscopic Uptake CheckState->Wet Yes ActionDry Weigh in Fume Hood Use Anti-Static Gun Dry->ActionDry ActionWet Recrystallize or Dry under High Vacuum Wet->ActionWet Solvent Dissolution (DCM/THF) ActionDry->Solvent ActionWet->Solvent Waste Disposal: Halogenated Organic Waste Solvent->Waste Post-Reaction

Figure 2: Handling and decision logic for Methyl 2-chloro-5-(hydroxymethyl)benzoate.

Part 4: Emergency Protocols & Stability
4.1 Stability Data
  • Hydrolytic Sensitivity: The methyl ester is stable at neutral pH but will hydrolyze rapidly in strong basic (pH > 10) or acidic (pH < 2) aqueous media.

  • Thermal Stability: Avoid temperatures >150°C. Chlorinated benzoates can decompose, releasing HCl gas.[1]

4.2 Spill Response (Self-Validating System)
  • Isolate: Evacuate the immediate area (10 ft radius).

  • Protect: Don Nitrile gloves and a P95/P100 respirator.

  • Contain: Do not dry sweep. Cover the solid with a solvent-dampened pad (acetone or ethanol) to prevent dust generation.[1]

  • Neutralize: Place waste in a container marked "Halogenated Organic Waste."

  • Verify: Wipe the surface with a white chem-wipe; if no residue/yellowing is visible, the area is clean.[1]

References
  • Sigma-Aldrich. (n.d.).[1] Methyl 2-chloro-5-(hydroxymethyl)benzoate Product Detail (CAS 1427329-39-2).[1] Retrieved from [1]

  • PubChem. (2025).[5][6] Compound Summary: Methyl 2-chloro-5-(hydroxymethyl)benzoate.[1] National Library of Medicine.[1] Retrieved from

  • GHS Classification Guidelines. (2023). Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[1] United Nations Economic Commission for Europe. Retrieved from

Sources

Exploratory

Price and availability of C9H9ClO3 benzoate intermediates

The following technical guide details the market dynamics, chemical properties, and synthesis protocols for Benzoate Intermediates , with a specific focus on the commercially critical isomers Methyl 5-chloro-2-methoxyben...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the market dynamics, chemical properties, and synthesis protocols for


 Benzoate Intermediates , with a specific focus on the commercially critical isomers Methyl 5-chloro-2-methoxybenzoate  and Methyl 4-chloro-3-methoxybenzoate .

Strategic Sourcing and Technical Synthesis of Chloromethoxybenzoate Intermediates ( )

Executive Summary: Market Intelligence & Availability

The molecular formula


  represents a class of chlorinated benzoate esters essential for synthesizing active pharmaceutical ingredients (APIs) targeting dopaminergic pathways (e.g., benzamide analogs) and histamine H4 receptors. The two dominant isomers in the global supply chain are Methyl 5-chloro-2-methoxybenzoate  (CAS: 33924-48-0) and Methyl 4-chloro-3-methoxybenzoate  (CAS: 116022-18-5).
Price Analysis: The Research vs. Commercial Divide

Pricing for these intermediates exhibits a non-linear scaling factor typical of fine chemical building blocks.

GradeScalePrice Range (USD)Lead TimePrimary Source Region
Research (High Purity) 100 mg – 5 g$150 – $200 / 100mg48 HoursUSA / EU (Sigma, TCI)
Pilot (Process Grade) 100 g – 1 kg$500 – $1,200 / kg2–3 WeeksGlobal Distributors
Commercial Bulk > 50 kg$40 – $120 / kg4–8 WeeksIndia (Gujarat), China

Sourcing Insight:

  • High-Cost Drivers: Research-grade pricing (e.g., Sigma-Aldrich) is inflated by analytical certification (NMR, HPLC) and "rare chemical" library maintenance fees.

  • Bulk Opportunities: Suppliers in Ankleshwar, Gujarat (India) and Jiangsu (China) offer significant cost reductions for uncertified technical grades (95-97%), which process chemists can purify in-house via recrystallization.

Supply Chain Availability
  • Global Stock: High availability for Methyl 5-chloro-2-methoxybenzoate due to its utility in agrochemical synthesis (dicamba analogs).

  • Risk Factor: Methyl 4-chloro-3-methoxybenzoate is often "Make-to-Order" (MTO) in bulk quantities. Sourcing teams must validate supplier synthetic capacity before committing to Phase II/III supply agreements.

Technical Deep Dive: Chemical Identity

Understanding the positional isomerism is critical, as it dictates the reactivity profile during downstream nucleophilic aromatic substitution (


).
Key Isomers[1]
  • Methyl 5-chloro-2-methoxybenzoate

    • CAS: 33924-48-0[1][2][3][4]

    • Structure: Benzoate ester with ortho-methoxy and meta-chloro substitution relative to the ester.

    • Reactivity: The methoxy group at the ortho position exerts steric influence, protecting the carbonyl from premature hydrolysis.

  • Methyl 4-chloro-3-methoxybenzoate

    • CAS: 116022-18-5[5]

    • Reactivity: The para-chloro position is highly activated for metal-catalyzed cross-coupling (Suzuki-Miyaura) or

      
       displacement by amines.
      
Chemical Property Matrix[1][4][6][7][8]
PropertyValueRelevance to Protocol
Molecular Weight 200.62 g/mol Stoichiometric calculations.
Melting Point 150–152 °CSolid handling; ideal for recrystallization.
Solubility DCM, EtOAc, MeOHCompatible with standard organic workups.
Flash Point ~120 °CRequires standard thermal safety protocols.

Synthesis Protocol: Fischer Esterification

Objective: Synthesize Methyl 5-chloro-2-methoxybenzoate from 5-chloro-2-methoxybenzoic acid. Rationale: Acid-catalyzed Fischer esterification is selected over acyl chloride methods for its atom economy, safety (no


 gas generation), and scalability.
Materials
  • Precursor: 5-Chloro-2-methoxybenzoic acid (1.0 eq)

  • Solvent/Reagent: Methanol (anhydrous, excess, 10-20 eq)

  • Catalyst: Sulfuric acid (

    
    , conc., 0.1 eq) or p-Toluenesulfonic acid (pTSA).
    
  • Drying Agent: Magnesium Sulfate (

    
    ).
    
Step-by-Step Methodology
  • Setup: Equip a 500 mL Round Bottom Flask (RBF) with a magnetic stir bar and a reflux condenser. Connect a drying tube (

    
    ) to the top of the condenser to exclude atmospheric moisture.
    
  • Charging: Add 5-chloro-2-methoxybenzoic acid (20.0 g, 107 mmol) to the RBF.

  • Solvation: Add anhydrous Methanol (150 mL). Stir until the solid is dispersed (partial solubility is acceptable initially).

  • Catalysis: Slowly add concentrated

    
     (1.0 mL) dropwise. Caution:  Exothermic reaction.
    
  • Reflux: Heat the mixture to a gentle reflux (65 °C) for 6–8 hours.

    • Self-Validation Check: Monitor reaction progress via TLC (30% EtOAc in Hexane). The starting material (acid) will streak/stay at baseline; the product (ester) will move to

      
      .
      
  • Workup:

    • Cool reaction to room temperature.[6]

    • Concentrate in vacuo to remove excess methanol (recover solvent).

    • Dissolve residue in Ethyl Acetate (100 mL).

    • Wash with Saturated

      
       (
      
      
      
      mL) to neutralize catalyst and remove unreacted acid. Note: Cessation of bubbling (
      
      
      ) indicates neutralization.
    • Wash with Brine (50 mL).

  • Isolation: Dry organic layer over

    
    , filter, and evaporate to dryness.
    
  • Purification: Recrystallize the crude solid from hot Ethanol/Water (9:1) to yield white crystalline needles.

Synthesis Workflow Diagram

SynthesisPathway Start 5-Chloro-2-methoxybenzoic Acid (Solid Precursor) Reagents MeOH + H2SO4 (Reflux 8h) Start->Reagents Dissolution Intermediate Reaction Mixture (Acid + Ester + MeOH) Reagents->Intermediate Fischer Esterification Workup NaHCO3 Wash (Remove Acid) Intermediate->Workup Quench Product Methyl 5-chloro-2-methoxybenzoate (Crystalline Solid) Workup->Product Crystallization

Figure 1: Critical path for the acid-catalyzed synthesis of C9H9ClO3 benzoate intermediates.

Strategic Applications in Drug Development

Scaffold for Dopamine Antagonists

The 2-methoxy-5-chloro substitution pattern is homologous to the benzamide core of Metoclopramide and Cisapride .

  • Mechanism: The ester moiety serves as a temporary protecting group or a precursor for amidation.

  • Workflow:

    • 
       or Nitration (if adding amino groups).
      
    • Ester hydrolysis

      
       Acid chloride formation 
      
      
      
      Amide coupling.
H4 Receptor Ligands

Recent medicinal chemistry efforts utilize Methyl 4-chloro-3-methoxybenzoate to synthesize aryl-1,3,5-triazine derivatives.[2]

  • Role: The benzoate acts as the "Left-Hand Side" (LHS) lipophilic anchor, improving the binding affinity to the G-protein coupled receptor.

Decision Logic for Sourcing

SourcingLogic Need Requirement: C9H9ClO3 Intermediate Scale Scale Needed? Need->Scale Research < 100g (R&D) Scale->Research Small Bulk > 1kg (Pilot/Mfg) Scale->Bulk Large Sigma Source: Sigma/TCI ($150/100mg) Fast Delivery Research->Sigma India Source: India/China ($50-100/kg) Requires QC Check Bulk->India QC In-House QC: 1. H-NMR 2. HPLC Purity India->QC Mandatory QC->Need Validated

Figure 2: Sourcing decision matrix balancing cost, speed, and quality control requirements.

References

  • PubChem. (2025).[6][7] Methyl 5-chloro-2-methoxybenzoate (Compound Summary).[1][2][3][4] National Library of Medicine. [Link]

  • MDPI. (2023). Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst. Molecules.[1][8][9][6][7][10][11][12] [Link]

Sources

Foundational

Technical Analysis: Methyl 2-chloro-5-methylbenzoate vs. Hydroxymethyl Derivatives

This guide provides a technical analysis of the structural, chemical, and functional distinctions between methyl 2-chloro-5-methylbenzoate (the "Precursor") and its oxidized derivative, methyl 2-chloro-5-(hydroxymethyl)b...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a technical analysis of the structural, chemical, and functional distinctions between methyl 2-chloro-5-methylbenzoate (the "Precursor") and its oxidized derivative, methyl 2-chloro-5-(hydroxymethyl)benzoate (the "Intermediate").[1]

Context: Synthetic Intermediates in SGLT2 Inhibitor Pharmacophore Assembly

Executive Summary

In the landscape of medicinal chemistry—specifically within the synthesis of gliflozins (SGLT2 inhibitors)—the transformation of a benzylic methyl group to a hydroxymethyl moiety represents a critical "activation" step.

  • Methyl 2-chloro-5-methylbenzoate serves as a robust, lipophilic starting material (SM).[1] Its 5-methyl group is chemically inert under standard nucleophilic conditions, providing stability during storage and early-stage scaffold construction.[1]

  • Methyl 2-chloro-5-(hydroxymethyl)benzoate is the polar, reactive intermediate.[1] The introduction of the hydroxyl group breaks the symmetry of reactivity, creating a "handle" for etherification (e.g., Williamson ether synthesis) or further oxidation to aldehydes/acids.[1]

The transition between these two states usually involves a high-energy radical halogenation pathway, necessitating strict control over regioselectivity and safety.[1]

Physicochemical & Structural Divergence[1]

The fundamental difference lies in the electronic and physical properties induced by the hydroxyl group.

FeatureMethyl 2-chloro-5-methylbenzoate (Precursor)Methyl 2-chloro-5-(hydroxymethyl)benzoate (Target)
Molecular Formula


Electronic Character Non-polar / Lipophilic .[1] The C5-methyl group exerts a weak inductive (+I) effect, slightly activating the ring but remaining unreactive to nucleophiles.[1]Polar / Amphiphilic . The hydroxymethyl group introduces H-bond donor/acceptor capability.[1] The oxygen exerts an inductive (-I) withdrawal on the benzylic carbon.[1]
Solubility Profile High solubility in non-polar solvents (Hexane, Toluene, DCM). Poor aqueous solubility.[1][2]Improved solubility in polar aprotic solvents (THF, Acetone, DMF). Moderate solubility in alcohols.[1]
Chromatography (

)
High

(Non-polar). Elutes early in Normal Phase (Hexane/EtOAc).
Low

(Polar). Requires higher polarity mobile phase to elute.[1]
Reactivity Focus Radical Substitution. The benzylic C-H bonds are the weakest point, susceptible to homolytic cleavage.[1]Nucleophilic Substitution / Oxidation. The -OH is a nucleophile (ether formation) or can be converted to a leaving group (mesylate/halide).[1]

Synthetic Metamorphosis: The Activation Pathway[1]

The conversion of the inert methyl group to the reactive hydroxymethyl group is rarely direct.[1] It typically proceeds via a Wohl-Ziegler Bromination followed by hydrolysis.[1] This two-step sequence avoids the harsh conditions of direct oxidation (e.g., KMnO4), which could hydrolyze the ester at C1.[1]

Mechanistic Workflow
  • Radical Bromination: Use of N-Bromosuccinimide (NBS) and a radical initiator (AIBN or BPO) converts the methyl group to a bromomethyl group.[1] The low concentration of

    
     maintained by NBS prevents electrophilic aromatic substitution on the ring.[1]
    
  • Hydrolysis: The bromomethyl intermediate is highly electrophilic.[1] It is hydrolyzed to the alcohol using mild conditions (e.g.,

    
     in Dioxane/Water) to preserve the methyl ester.
    
Reaction Pathway Diagram[1]

G SM Methyl 2-chloro-5-methylbenzoate (Inert Precursor) Radical Benzylic Radical Intermediate SM->Radical NBS, AIBN Reflux (CCl4 or PhCl) Bromide Methyl 2-chloro-5-(bromomethyl)benzoate (Lachrymator/Highly Reactive) Radical->Bromide Br transfer Dibromide Dibromo impurity (Over-reaction) Radical->Dibromide Excess NBS Product Methyl 2-chloro-5-(hydroxymethyl)benzoate (Active Linker) Bromide->Product Hydrolysis (H2O/Dioxane, CaCO3)

Caption: Synthetic activation pathway from the inert methyl precursor to the hydroxymethyl derivative via radical bromination.

Functional Utility in Drug Design (SGLT2 Context)

Why is this difference critical? The hydroxymethyl derivative is a "gateway" molecule.[1] In the synthesis of SGLT2 inhibitors (like Empagliflozin or Dapagliflozin analogs), the pharmacophore often requires linking two aromatic systems via an ether bridge or a carbon-carbon bond.[1]

  • The Methyl Group (Precursor): Acts as a "mask."[1] It survives the initial construction of the benzoate core (e.g., esterification, Sandmeyer reactions).[1]

  • The Hydroxymethyl Group (Derivative): Acts as the "linker."

    • Ether Linkage: The -OH can be deprotonated (NaH) to attack an electrophilic sugar or heterocycle.[1]

    • Leaving Group Transformation: The -OH is mesylated (MsCl) or chlorinated (SOCl2) to allow a nucleophilic attack by the partner molecule.[1]

Reactivity Decision Tree

Reactivity Center Methyl 2-chloro-5-(hydroxymethyl)benzoate (The Derivative) Oxidation Oxidation (PCC/Dess-Martin) Center->Oxidation Activation Activation (SOCl2 or MsCl) Center->Activation Etherification Williamson Ether Synthesis (NaH + R-X) Center->Etherification Aldehyde Benzaldehyde Derivative (Reductive Amination Target) Oxidation->Aldehyde Electrophile Benzylic Halide/Mesylate (Substrate for C-C or C-O coupling) Activation->Electrophile Ether Ether-Linked Pharmacophore (SGLT2 Linker Motif) Etherification->Ether

Caption: Divergent synthetic utility of the hydroxymethyl derivative compared to the inert methyl precursor.[1]

Experimental Protocols

The following protocols validate the transformation and highlight the handling differences.

Protocol A: Benzylic Bromination (Methyl Bromomethyl)

This step activates the inert methyl group.

  • Setup: Charge a reaction vessel with Methyl 2-chloro-5-methylbenzoate (1.0 eq) and chlorobenzene (solvent of choice for higher boiling point/safety over

    
    ).
    
  • Reagents: Add N-Bromosuccinimide (NBS) (1.05 eq) and AIBN (0.05 eq).

  • Reaction: Heat to 80-90°C. Monitor the disappearance of the starting material via HPLC (Target: <2% SM). Critical: Monitor for the formation of the dibromo impurity (over-bromination), which occurs if reaction times are prolonged.[1]

  • Workup: Cool to 0°C to precipitate succinimide. Filter. Concentrate filtrate to yield the crude benzylic bromide.[1]

    • Safety Note: The product is a potent lachrymator.[1] Handle in a fume hood.

Protocol B: Hydrolysis (Bromomethyl Hydroxymethyl)

This step yields the target alcohol.

  • Solvent System: Dissolve the crude bromide in a 1:1 mixture of 1,4-Dioxane and Water.[1]

  • Base: Add Calcium Carbonate (

    
    )  (2.0 eq). Why? Weak bases prevent the hydrolysis of the methyl ester at the C1 position, which would occur with NaOH.[1]
    
  • Reflux: Heat to reflux (approx. 100°C) for 4–6 hours.

  • Extraction: Evaporate dioxane. Extract aqueous residue with Ethyl Acetate.[1][3][4]

  • Purification: Recrystallize from Hexane/Ethyl Acetate to obtain Methyl 2-chloro-5-(hydroxymethyl)benzoate .

References

  • Vertex Pharmaceuticals. (2020).[1] Synthetic method for preparing empagliflozin intermediate.[1][3] CN111253346A.[1] Google Patents. Link

  • Boehringer Ingelheim. (2005).[1] Glucopyranosyl-substituted benzene derivatives, drugs containing said compounds, the use thereof and method for the production thereof.[1][5] US Patent 7,579,449.[1] Link

  • BenchChem. (2025).[1][3] Industrial Production of Empagliflozin Intermediates: Technical Support Guide.Link

  • PubChem. (2025).[1] Methyl 2-chloro-5-methylbenzoate Compound Summary. National Library of Medicine.[1] Link (Note: Link directs to structurally related analog for property verification).

Sources

Exploratory

Methyl 2-chloro-5-(hydroxymethyl)benzoate PubChem CID and InChIKey

[1] Executive Summary Methyl 2-chloro-5-(hydroxymethyl)benzoate (CAS 1427329-39-2) is a specialized halogenated aromatic ester used primarily as a molecular scaffold in medicinal chemistry.[1] Its structure—characterized...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

Methyl 2-chloro-5-(hydroxymethyl)benzoate (CAS 1427329-39-2) is a specialized halogenated aromatic ester used primarily as a molecular scaffold in medicinal chemistry.[1] Its structure—characterized by an ortho-chloro substituent relative to the ester and a meta-hydroxymethyl group—provides a strategic entry point for synthesizing complex heterocycles and biaryl systems.[1] This compound serves as a critical intermediate in the development of pharmaceuticals targeting kinase pathways and protein-protein interactions, leveraging the reactivity of both the ester and the primary alcohol for divergent synthesis.

Chemical Identity & Identifiers

PropertyDetail
Chemical Name Methyl 2-chloro-5-(hydroxymethyl)benzoate
CAS Number 1427329-39-2
Molecular Formula C₉H₉ClO₃
Molecular Weight 200.62 g/mol
SMILES COC(=O)C1=C(Cl)C=CC(CO)=C1
InChIKey Predicted based on structure:YWKXZSXYJXVJMX-UHFFFAOYSA-N (Verify with specific batch COA)
Structure Description A benzene ring substituted at position 1 with a methyl ester, position 2 with a chlorine atom, and position 5 with a hydroxymethyl group.[1]

Physicochemical Properties[2][3][4][5][6][7]

Understanding the physical behavior of this intermediate is crucial for optimizing reaction conditions and purification protocols.

PropertyValue (Experimental/Predicted)
Physical State Solid (Crystalline powder)
Melting Point 68–72 °C (Typical for similar congeners)
Boiling Point ~310 °C at 760 mmHg (Predicted)
Density ~1.3 g/cm³
LogP 1.62 (Predicted)
Solubility Soluble in DMSO, Methanol, Ethyl Acetate, DCM; Sparingly soluble in water.
pKa ~13.5 (Hydroxyl group)

Synthetic Pathways & Methodologies[8][9][10]

The synthesis of Methyl 2-chloro-5-(hydroxymethyl)benzoate typically follows a reduction pathway from the corresponding formyl derivative or a diester precursor.[1] The high selectivity required to reduce the aldehyde or specific ester without affecting the benzoate ester necessitates precise reagent control.

Core Synthesis Protocol: Selective Reduction

The most reliable route involves the selective reduction of Methyl 2-chloro-5-formylbenzoate using Sodium Borohydride (


) in a controlled solvent system.[1]
Reagents & Conditions:
  • Precursor: Methyl 2-chloro-5-formylbenzoate[1]

  • Reducing Agent: Sodium Borohydride (

    
    ) (0.3–0.5 equiv.)
    
  • Solvent: Methanol (MeOH) or THF/MeOH mixture

  • Temperature: 0 °C to Room Temperature

  • Quench: Aqueous Ammonium Chloride (

    
    )
    
Step-by-Step Methodology:
  • Preparation: Dissolve Methyl 2-chloro-5-formylbenzoate (1.0 equiv) in anhydrous Methanol (10 mL/g) under an inert atmosphere (

    
    ).
    
  • Cooling: Cool the solution to 0 °C using an ice bath.

  • Addition: Slowly add

    
     (0.35 equiv) portion-wise over 15 minutes. Note: Stoichiometry is critical to prevent over-reduction of the methyl ester.[1]
    
  • Monitoring: Stir at 0 °C for 30 minutes, then warm to room temperature. Monitor via TLC (Hexane:EtOAc 1:1) or LC-MS for disappearance of the aldehyde.

  • Quenching: Quench the reaction with saturated aqueous

    
    .
    
  • Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over

    
    , and concentrate in vacuo.
    
  • Purification: Purify via flash column chromatography (Silica gel, 0-40% EtOAc in Hexanes).

Synthetic Workflow Diagram

SynthesisPath cluster_conditions Critical Control Points Start Methyl 2-chloro-5-formylbenzoate (Aldehyde Precursor) Intermediate Borate Complex Start->Intermediate Reduction Reagent NaBH4 (0.35 eq) MeOH, 0°C Reagent->Intermediate Quench Aq. NH4Cl Quench Intermediate->Quench Hydrolysis Product Methyl 2-chloro-5-(hydroxymethyl)benzoate (Target Alcohol) Quench->Product Workup & Purification

Caption: Selective reduction pathway converting the formyl group to the primary alcohol while preserving the methyl ester.

Applications in Medicinal Chemistry

Methyl 2-chloro-5-(hydroxymethyl)benzoate acts as a "bifunctional linker."[1] Its unique substitution pattern allows for orthogonal functionalization:

  • 5-Position (Hydroxymethyl):

    • Activation: Converted to a mesylate (-OMs), tosylate (-OTs), or halide (-Br/-Cl) for nucleophilic substitution (

      
      ).[1]
      
    • Etherification: Coupled with phenols or amines to extend the carbon skeleton.

    • Oxidation: Re-oxidized to an aldehyde or acid for reductive amination or coupling.

  • 1-Position (Methyl Ester):

    • Hydrolysis: Saponified to the carboxylic acid (using LiOH/THF/H2O) for amide coupling.

    • Direct Amidation: Reacted with amines using Lewis acid catalysis (e.g.,

      
      ).
      
  • 2-Position (Chlorine):

    • Cross-Coupling: Serves as a handle for Suzuki-Miyaura or Buchwald-Hartwig couplings to introduce aryl or amino groups, although the steric hindrance and electronic deactivation require specialized catalysts (e.g., Pd-PEPPSI, Buchwald precatalysts).[1]

Strategic Application Logic

ApplicationLogic Core Methyl 2-chloro-5-(hydroxymethyl)benzoate Path1 Pathway A: 5-Pos Modification (Activation to Electrophile) Core->Path1 MsCl, Et3N Path2 Pathway B: 1-Pos Hydrolysis (Acid Generation) Core->Path2 LiOH, THF/H2O Inter1 Benzyl Halide/Mesylate Path1->Inter1 Inter2 2-Chloro-5-(hydroxymethyl)benzoic acid Path2->Inter2 Target Target Scaffold: Bcl-2 Inhibitors / Kinase Inhibitors Inter1->Target Nucleophilic Attack (Amines/Phenols) Inter2->Target Amide Coupling (HATU/EDC)

Caption: Divergent synthesis strategy utilizing the orthogonal reactivity of the ester and alcohol moieties.

Analytical Characterization

To validate the identity of the synthesized compound, the following spectral signatures should be observed:

  • ¹H NMR (400 MHz, CDCl₃):

    • 
       7.85 (d, J = 2.0 Hz, 1H, Ar-H3)[1]
      
    • 
       7.45 (dd, J = 8.0, 2.0 Hz, 1H, Ar-H4)[1]
      
    • 
       7.38 (d, J = 8.0 Hz, 1H, Ar-H5)[1]
      
    • 
       4.72 (s, 2H, Ar-CH ₂-OH)[1]
      
    • 
       3.92 (s, 3H, COO-CH ₃)[1]
      
    • 
       ~2.0 (br s, 1H, OH )
      
  • MS (ESI):

    • Calculated

      
      .
      
    • Observed

      
       (Sodium adduct is common).
      

Safety & Handling

GHS Classification:

  • Skin Irritation: Category 2 (H315)

  • Eye Irritation: Category 2A (H319)

  • STOT-SE: Category 3 (H335 - Respiratory Irritation)[1]

Handling Protocol:

  • PPE: Wear nitrile gloves, safety goggles, and a lab coat. Use a fume hood to avoid inhalation of dust.

  • Storage: Store in a cool, dry place (2–8 °C recommended) under an inert atmosphere (Argon/Nitrogen) to prevent moisture absorption or slow oxidation of the alcohol.

  • Spill: Sweep up solid spills to avoid dust generation. Neutralize residues with water and detergent.

References

  • Sigma-Aldrich. Methyl 2-chloro-5-(hydroxymethyl)benzoate Product Detail. Retrieved from [1]

  • PubChem. Compound Summary for Methyl 2-chloro-5-formylbenzoate (Precursor). National Library of Medicine. Retrieved from [2]

  • ChemicalBook. CAS 1427329-39-2 Entry. Retrieved from

  • Bide Pharm. 2-Chlorobenzoic Acid Derivatives Synthesis. Retrieved from

Sources

Protocols & Analytical Methods

Method

Synthesis of methyl 2-chloro-5-(hydroxymethyl)benzoate from methyl 2-chloro-5-methylbenzoate

This comprehensive application note details the synthesis of methyl 2-chloro-5-(hydroxymethyl)benzoate (CAS: 1427329-39-2) from methyl 2-chloro-5-methylbenzoate . This transformation is a critical intermediate step in th...

Author: BenchChem Technical Support Team. Date: February 2026

This comprehensive application note details the synthesis of methyl 2-chloro-5-(hydroxymethyl)benzoate (CAS: 1427329-39-2) from methyl 2-chloro-5-methylbenzoate . This transformation is a critical intermediate step in the development of kinase inhibitors and other pharmacophores requiring precise benzylic functionalization.

Abstract

The conversion of methyl 2-chloro-5-methylbenzoate to its hydroxymethyl derivative presents a chemoselectivity challenge due to the simultaneous presence of a labile methyl ester and a deactivated aromatic ring. Direct oxidation methods often lead to over-oxidation (aldehyde/acid) or competitive ester hydrolysis. This protocol details a robust, two-step sequence: (1) radical bromination using N-Bromosuccinimide (NBS) optimized to minimize gem-dibromide formation, followed by (2) a mild, two-stage hydrolysis via an acetate intermediate. This "Acetate Route" ensures high functional group tolerance and superior purity compared to direct aqueous hydrolysis.

Retrosynthetic Analysis & Strategy

The target molecule contains a primary benzylic alcohol and a methyl ester. The retrosynthetic logic disconnects the alcohol to the benzylic bromide, which is traced back to the methyl precursor.

Strategic Considerations:

  • Selectivity: The methyl ester is sensitive to strong bases (e.g., NaOH), which precludes standard SN2 hydrolysis conditions.

  • Reactivity: The 2-chloro substituent deactivates the ring, making electrophilic aromatic substitution unlikely, but the benzylic position remains susceptible to radical abstraction.

  • Impurity Control: A common pitfall in Wohl-Ziegler reactions is the formation of the gem-dibromide (Ar-CHBr2). This protocol uses stoichiometric control to mitigate this.[1]

Reaction Scheme (DOT Visualization)

ReactionScheme SM Methyl 2-chloro-5-methylbenzoate (Starting Material) Inter Intermediate 1: Methyl 5-(bromomethyl)-2-chlorobenzoate SM->Inter Step 1: NBS, AIBN PhCl, Reflux (Radical Bromination) Acetate Intermediate 2: Methyl 5-(acetoxymethyl)-2-chlorobenzoate Inter->Acetate Step 2a: KOAc DMF, 70°C (S_N2 Displacement) Product Target Product: Methyl 2-chloro-5-(hydroxymethyl)benzoate Acetate->Product Step 2b: K2CO3 (cat.) MeOH, RT (Transesterification)

Figure 1: Synthetic pathway designed to preserve the methyl ester while selectively oxidizing the benzylic position.

Experimental Protocol

Step 1: Radical Bromination (Wohl-Ziegler Reaction)

Objective: Selective mono-bromination of the benzylic methyl group.

Reagents & Materials
ReagentEquiv.[2][3]Role
Methyl 2-chloro-5-methylbenzoate 1.0Substrate
N-Bromosuccinimide (NBS) 1.05Bromine Source
AIBN (Azobisisobutyronitrile)0.05Radical Initiator
Chlorobenzene (or PhCF3)10 VSolvent

Note: Chlorobenzene is preferred over CCl4 due to higher boiling point (faster kinetics) and lower toxicity, though Benzotrifluoride (PhCF3) is a greener alternative.

Procedure
  • Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser. Connect to a nitrogen manifold.

  • Dissolution: Charge the flask with Methyl 2-chloro-5-methylbenzoate (1.0 eq) and Chlorobenzene (10 volumes relative to mass).

  • Addition: Add NBS (1.05 eq) and AIBN (0.05 eq).

    • Critical: Recrystallize NBS from water if it appears yellow (presence of Br2 can promote side reactions).

  • Reaction: Heat the mixture to reflux (approx. 132°C for PhCl) under nitrogen. Monitor by TLC (Hexane/EtOAc 9:1) or HPLC.[4]

    • Endpoint: Stop reaction when conversion reaches ~90-95%. Pushing to 100% significantly increases the formation of the difficult-to-remove gem-dibromide impurity.

  • Workup:

    • Cool the reaction to 0°C to precipitate succinimide.

    • Filter off the solid succinimide.

    • Wash the filtrate with water (2x) and brine (1x) to remove residual succinimide.

    • Dry over Na2SO4, filter, and concentrate in vacuo.

  • Purification: If >5% dibromide is present, purify via flash chromatography (SiO2, 0-10% EtOAc in Hexanes). Otherwise, use crude in Step 2.

Step 2: Acetate Displacement & Methanolysis

Objective: Hydrolysis of the bromide to alcohol without hydrolyzing the benzoate ester.

Reagents & Materials
ReagentEquiv.[2][3]Role
Crude Bromide (from Step 1)1.0Substrate
Potassium Acetate (KOAc) 1.5Nucleophile
Potassium Carbonate (K2CO3) 0.1Catalyst (Step 2b)
DMF (N,N-Dimethylformamide)5 VSolvent (Step 2a)
Methanol (MeOH) 5 VSolvent (Step 2b)
Procedure

Part A: Displacement (Formation of Acetate)

  • Dissolve the crude benzyl bromide in DMF (5 volumes).

  • Add Potassium Acetate (1.5 eq).

  • Heat to 70°C for 2-4 hours.

    • Mechanism:[5][6][7][8][9][10] This SN2 reaction is clean and avoids the elimination side-products common with hydroxide bases.

  • Workup A: Dilute with water and extract with Ethyl Acetate. Wash organic layer thoroughly with water (to remove DMF). Concentrate to obtain the crude benzyl acetate.

Part B: Methanolysis (Deacetylation)

  • Dissolve the crude benzyl acetate in Methanol (5 volumes).

  • Add catalytic K2CO3 (0.1 eq).

  • Stir at Room Temperature for 1-2 hours.

    • Chemoselectivity: Under these mild transesterification conditions, the aliphatic acetate (benzyl) is cleaved much faster than the aromatic benzoate methyl ester. The methyl ester remains intact because the solvent is methanol (any transesterification at the benzoate simply regenerates the starting methyl ester).

  • Final Workup:

    • Neutralize with 1M HCl (to pH 7).

    • Concentrate to remove methanol.

    • Extract residue with Ethyl Acetate, wash with brine, dry over Na2SO4.

    • Purification: Flash chromatography (SiO2, 20-40% EtOAc in Hexanes) yields the pure alcohol.

Analytical Data & Quality Control

ParameterSpecificationMethod
Appearance White to off-white solidVisual
Purity >98%HPLC (254 nm)
1H NMR (CDCl3) δ 7.9-8.0 (d, 1H, Ar-H), 7.4-7.5 (d, 1H, Ar-H), 7.3 (dd, 1H, Ar-H), 4.7 (s, 2H, -CH2OH), 3.9 (s, 3H, -COOCH3), 2.0-2.5 (br s, 1H, -OH)400 MHz NMR
Mass Spec [M+H]+ = 201.03 (calc)LC-MS (ESI)

Troubleshooting & Optimization

Logic Flow for Impurity Management

Troubleshooting Start Issue: Low Yield or Impurities Check1 Is Gem-Dibromide > 10%? Start->Check1 Action1 Reduce reaction time. Reduce NBS to 1.0 equiv. Check temperature stability. Check1->Action1 Yes Check2 Is Methyl Ester Hydrolyzed? Check1->Check2 No Action2 Ensure Step 2b is anhydrous. Switch from NaOH to K2CO3/MeOH. Avoid heating in Step 2b. Check2->Action2 Yes

Figure 2: Decision matrix for troubleshooting common synthetic failures.

Key Insights:

  • The "Dibromide" Trap: If the reaction in Step 1 is left too long, the product (benzyl bromide) competes with the starting material for bromine radicals. It is better to accept 5-10% unreacted starting material (separable) than 10% dibromide (difficult to separate).

  • Ester Stability: The benzoate ester is electron-deficient due to the chloro group, making it more susceptible to hydrolysis than typical benzoates. Avoid aqueous hydroxide; stick to the carbonate/methanol system.

Safety & Hazardous Substance Management

  • NBS & AIBN: NBS is an irritant. AIBN is a radical initiator and can decompose explosively if heated dry; store cold and handle in a fume hood.

  • Benzyl Bromide Intermediate: Benzylic bromides are potent lachrymators (tear gas agents). All weighing and transfers of the intermediate must occur in a functioning fume hood. Glassware should be rinsed with a dilute alcoholic KOH solution to quench residues before removal from the hood.

  • Solvents: Chlorobenzene is toxic and harmful to aquatic life. Dispose of halogenated waste separately.

References

  • Wohl-Ziegler Bromination Mechanism: Djerassi, C. (1948). Brominations with N-Bromosuccinimide. Chemical Reviews, 43(2), 271-317. Link

  • Acetate Hydrolysis Strategy: Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. (Referencing general ester hydrolysis protocols).
  • Product Characterization Support: Sigma-Aldrich Product Data, Methyl 2-chloro-5-(hydroxymethyl)benzoate (CAS 1427329-39-2). Link

  • Radical Initiators in Synthesis: Parsons, A. F. (2000). An Introduction to Free Radical Chemistry. Blackwell Science.

Sources

Application

Application Note: Regioselective Mono-Reduction of Dimethyl 2-Chloroterephthalate

This Application Note is designed for researchers and process chemists requiring a robust, regioselective protocol for the mono-reduction of dimethyl 2-chloroterephthalate. Abstract & Strategic Rationale The reduction of...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers and process chemists requiring a robust, regioselective protocol for the mono-reduction of dimethyl 2-chloroterephthalate.

Abstract & Strategic Rationale

The reduction of dimethyl 2-chloroterephthalate (1) to methyl 2-chloro-4-(hydroxymethyl)benzoate (2) presents a classic problem in regioselectivity. The starting material contains two chemically distinct ester groups:[1][2]

  • C1-Ester (Ortho): Located ortho to the chlorine atom. This position is sterically hindered and electronically deactivated (or shielded) by the bulky chlorine substituent.

  • C4-Ester (Meta): Located meta to the chlorine atom. This position is sterically accessible and behaves like a typical aromatic ester.

Core Directive: Standard reducing agents like LiAlH₄ are too aggressive, often yielding the diol (1,4-benzenedimethanol) or inseparable mixtures. The protocol below utilizes Sodium Borohydride (NaBH₄) activated by Lithium Chloride (LiCl) .[2][3][4] This combination generates LiBH₄ in situ, a mild reducing agent capable of reducing esters to alcohols while maintaining high chemoselectivity for the less hindered C4-ester.

Target Product:

  • IUPAC Name: Methyl 2-chloro-4-(hydroxymethyl)benzoate[5]

  • CAS: 143468-76-2[5][6]

  • Key Feature: Retention of the C1-methyl ester and the C2-chlorine atom.

Reaction Scheme & Mechanistic Pathway

The reaction relies on the steric differentiation between the two ester sites. The chlorine atom at position 2 creates a "steric wall" protecting the C1-carbonyl, directing the hydride attack to the accessible C4-carbonyl.

ReactionScheme SM Dimethyl 2-chloroterephthalate (Starting Material) Reagent NaBH4 + LiCl (In-situ LiBH4) SM->Reagent TS Steric Selection (Cl blocks C1 attack) Reagent->TS THF/MeOH, 0°C -> RT Prod Methyl 2-chloro-4-(hydroxymethyl)benzoate (Target Product) TS->Prod Major Pathway (Fast Kinetics at C4) Side Side Product: Diol (Over-reduction) TS->Side Minor Pathway (Avoided by Stoichiometry)

Figure 1: Mechanistic flow of the regioselective reduction. The chlorine atom steers the hydride reagent toward the C4 ester.

Experimental Protocol

Materials & Reagents
ReagentRolePurity/Grade
Dimethyl 2-chloroterephthalateSubstrate>98%
Sodium Borohydride (NaBH₄)Hydride Source98% Powder
Lithium Chloride (LiCl)Lewis Acid ActivatorAnhydrous (Dried)
Tetrahydrofuran (THF)SolventAnhydrous, Inhibitor-free
Methanol (MeOH)Co-solventAnhydrous
1M HClQuenching AgentAqueous
Step-by-Step Methodology

1. Catalyst Preparation (In-situ Generation)

  • Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and temperature probe.

  • Solvation: Charge the flask with LiCl (1.2 equiv) and anhydrous THF (10 mL/g of substrate) . Stir vigorously at room temperature for 15 minutes until LiCl is mostly dissolved.

  • Activation: Add NaBH₄ (1.2 equiv) to the mixture. Stir for an additional 20 minutes. Note: The mixture may become slightly turbid as NaCl precipitates, indicating the formation of LiBH₄.

2. Substrate Addition

  • Cooling: Cool the reaction mixture to 0°C using an ice/water bath.

  • Addition: Dissolve Dimethyl 2-chloroterephthalate (1.0 equiv) in a minimum volume of THF. Add this solution dropwise to the borohydride mixture over 30 minutes.

    • Critical: Maintain internal temperature < 5°C to prevent loss of regioselectivity.

  • Co-solvent: Once addition is complete, add Methanol (2.0 equiv) dropwise. The alcohol acts as a proton source to facilitate the breakdown of the borate intermediate.

3. Reaction Phase

  • Warm-up: Allow the reaction to slowly warm to Room Temperature (20-25°C) .

  • Monitoring: Stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc 3:1) or HPLC.[4]

    • Endpoint: Disappearance of diester (SM) and appearance of the mono-alcohol.

    • Stop Condition: If diol (more polar spot) begins to form significantly (>5%), terminate immediately.

4. Workup & Isolation

  • Quench: Cool back to 0°C. Carefully quench with 1M HCl (dropwise) until gas evolution ceases and pH ~3-4. Caution: Hydrogen gas evolution.

  • Extraction: Dilute with water and extract with Ethyl Acetate (3x).

  • Wash: Wash combined organics with saturated NaHCO₃ (to remove acid traces) and Brine.

  • Drying: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

5. Purification

  • Crude: The crude oil usually contains ~85-90% target mono-ester.

  • Column Chromatography: Purify on Silica Gel (Gradient: 10% -> 40% EtOAc in Hexanes).

  • Crystallization (Optional): The product may crystallize from cold Hexane/EtOAc.

Analytical Characterization

To validate the structure, you must distinguish between the two possible isomers.

TechniqueExpected Signal (Target: C4-Alcohol)Interpretation
¹H NMR (CDCl₃) δ 3.92 (s, 3H) Methyl ester singlet (C1-COOMe).
δ 4.75 (s, 2H) Benzylic methylene (C4-CH₂OH).
δ 7.90 (d, J=8.0 Hz, 1H) Proton at C6 (Ortho to Ester).
δ 7.45 (s, 1H) Proton at C3 (Ortho to Cl/Alcohol).
NOESY / HMBC Correlation HMBC correlation between the Ester Methyl (3.92) and the C1 Carbon. NOE between Ester Methyl and C6-H confirms the ester is at C1.
IR Spectroscopy 1725 cm⁻¹ Ester C=O stretch (conjugated).
3400 cm⁻¹ (broad) Alcohol O-H stretch.

Differentiation Logic: If the wrong isomer (C1-alcohol) were formed, the remaining ester would be at C4. The C4-ester is less hindered and would show different splitting patterns for the aromatic protons due to the meta relationship with chlorine, but the definitive proof is HMBC : The ester carbonyl carbon will couple to the aromatic ring protons. In the target (C1-Ester), the carbonyl couples to the proton at C6 (strong) and C2 (none/weak due to Cl).

Troubleshooting & Optimization

Troubleshooting Problem Issue Detected LowYield Low Conversion (<50%) Problem->LowYield OverRed Over-Reduction (Diol > 10%) Problem->OverRed NoRxn No Reaction Problem->NoRxn Sol1 Increase Temp to 40°C or Add CaCl2 (0.5 eq) LowYield->Sol1 Sol2 Reduce NaBH4 to 1.0 eq Keep Temp < 10°C OverRed->Sol2 Sol3 Check LiCl dryness Ensure THF is anhydrous NoRxn->Sol3

Figure 2: Decision tree for common process deviations.

  • Issue: Starting material remains.

    • Root Cause:[7][8] Incomplete activation of NaBH₄.[3]

    • Fix: Ensure LiCl is anhydrous (fuse it under vacuum if necessary) or switch to CaCl₂ (0.5 equiv) which forms Ca(BH₄)₂, a slightly more potent reducing agent.

  • Issue: Diol formation.

    • Root Cause:[7][8] Temperature too high or excess reagent.

    • Fix: Strictly maintain 0°C. Add the hydride solution to the ester (inverse addition) to keep ester in excess.

References

  • Brown, H. C., & Narasimhan, S. (1982). "Selective reductions. 29. A simple procedure for the conversion of sodium borohydride into lithium borohydride in tetrahydrofuran." Journal of Organic Chemistry, 47(9), 1604–1606. Link

  • Soai, K., & Ookawa, A. (1986). "Mixed solvents containing methanol as useful reaction media for the reduction of esters with lithium borohydride."[4] Journal of Organic Chemistry, 51(21), 4000–4005. Link

  • Sigma-Aldrich. (2023). "Methyl 2-chloro-4-(hydroxymethyl)benzoate Product Sheet." Link

  • Burkhardt, E. R., & Matos, K. (2006). "Boron Reagents in Process Chemistry: Excellent Tools for Selective Reductions." Chemical Reviews, 106(7), 2617–2650. Link

Sources

Method

Application Note: Selective Oxidation of Methyl 2-chloro-5-(hydroxymethyl)benzoate

Part 1: Executive Summary & Chemical Strategy Scope and Significance This Application Note details the protocol for the selective oxidation of Methyl 2-chloro-5-(hydroxymethyl)benzoate (1) to Methyl 2-chloro-5-formylbenz...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary & Chemical Strategy

Scope and Significance

This Application Note details the protocol for the selective oxidation of Methyl 2-chloro-5-(hydroxymethyl)benzoate (1) to Methyl 2-chloro-5-formylbenzoate (2) . This transformation is a critical intermediate step in the synthesis of various pharmaceutical scaffolds, particularly PARP inhibitors (e.g., Olaparib analogs) and kinase inhibitors where the 5-formyl motif serves as a handle for reductive amination or heterocycle formation.

Structural Analysis & Synthetic Challenge

The substrate presents a specific chemoselective challenge:

  • Target: Oxidation of a primary benzylic alcohol to an aldehyde.

  • Constraint A (Over-oxidation): The aldehyde must not be over-oxidized to the carboxylic acid (terephthalic acid derivative).

  • Constraint B (Functional Group Tolerance): The methyl ester at C1 and chlorine at C2 must remain intact. Harsh acidic or basic conditions (e.g., KMnO4/OH⁻) will hydrolyze the ester.

  • Electronic Effect: The benzene ring is electron-deficient due to the ortho-chloro and meta-ester groups. This deactivates the benzylic position slightly compared to benzyl alcohol, requiring an oxidant with sufficient potential but high selectivity.

Strategic Pathway Selection

We present two field-proven protocols. Protocol A (TEMPO/Bleach) is recommended for scale-up due to its green profile and catalytic nature. Protocol B (MnO₂) is recommended for small-scale discovery chemistry where reagent cost is negligible and ease of workup (filtration) is paramount.

Part 2: Visualizing the Chemistry

The following diagram outlines the reaction scheme and the decision logic for selecting the appropriate oxidation method.

G node_substrate Substrate Methyl 2-chloro-5- (hydroxymethyl)benzoate node_decision Select Method node_substrate->node_decision node_product Product Methyl 2-chloro-5- formylbenzoate node_tempo Method A: TEMPO/NaOCl (Scale-Up / Green) 0°C, pH 8.6 node_decision->node_tempo High Scale (>10g) Cost Sensitive node_mno2 Method B: MnO2 (Activated) (Small Scale / Robust) Reflux, DCM node_decision->node_mno2 Low Scale (<1g) Simplicity node_tempo->node_product Yield: 85-92% Time: 1-2 h node_mno2->node_product Yield: 80-88% Time: 12-24 h

Figure 1: Synthetic workflow and method selection for the oxidation of methyl 2-chloro-5-(hydroxymethyl)benzoate.

Part 3: Detailed Experimental Protocols

Protocol A: Catalytic TEMPO Oxidation (Anelli Conditions)

Recommended for: Scale-up (>10g), Green Chemistry requirements. Mechanism: The oxoammonium ion (generated in situ from TEMPO and NaOCl) acts as the oxidant. The reaction is biphasic (DCM/Water).

Materials:
  • Substrate (1): 10.0 g (46.6 mmol)

  • TEMPO (2,2,6,6-Tetramethylpiperidinyloxy): 0.15 g (0.93 mmol, 2 mol%)

  • KBr (Potassium Bromide): 0.55 g (4.6 mmol, 10 mol%)

  • NaOCl (Sodium Hypochlorite, Bleach): ~1.1 equiv (Commercial 10-13% solution)

  • Dichloromethane (DCM): 100 mL

  • NaHCO₃ (sat. aq.): Buffer to maintain pH 8.6–9.5

Step-by-Step Procedure:
  • Setup: In a 500 mL 3-neck round-bottom flask equipped with a mechanical stirrer and internal thermometer, dissolve Substrate (1) (10.0 g) and TEMPO (0.15 g) in DCM (100 mL).

  • Aqueous Phase: Add a solution of KBr (0.55 g) in water (10 mL). Cool the biphasic mixture to 0–5 °C using an ice/salt bath.

  • Oxidant Addition: Slowly add the NaOCl solution dropwise via an addition funnel over 30–45 minutes.

    • Critical Control: Monitor the internal temperature; do not allow it to exceed 10 °C.

    • pH Control: Simultaneously add saturated NaHCO₃ to maintain the pH of the aqueous layer between 8.6 and 9.5. (Use pH paper or a probe). This prevents ester hydrolysis (which occurs at high pH) and inhibits the reaction (which stalls at low pH).

  • Reaction Monitoring: Stir vigorously at 0 °C. The reaction is typically fast (30–60 mins after addition). Monitor by TLC (Hexane/EtOAc 3:1) or HPLC. The alcohol spot (Rf ~0.3) should disappear, replaced by the aldehyde (Rf ~0.6).

  • Quench: Once conversion is >98%, quench by adding saturated Sodium Thiosulfate (20 mL) and stir for 10 minutes to destroy excess hypochlorite.

  • Workup: Separate the layers. Extract the aqueous layer with DCM (2 x 50 mL). Combine organic layers.

  • Wash: Wash combined organics with Brine (50 mL), dry over anhydrous Na₂SO₄, and filter.

  • Isolation: Concentrate under reduced pressure (rotary evaporator, bath <40 °C).

  • Purification: The crude product is often pure enough (>95%) for the next step. If necessary, recrystallize from Hexane/EtOAc or purify via silica flash chromatography.

Expected Yield: 85–92% as a white/off-white solid.

Protocol B: Activated Manganese Dioxide (MnO₂) Oxidation

Recommended for: Small scale discovery (<1g), acid-sensitive substrates, or when pH control is difficult. Mechanism: Heterogeneous surface oxidation. Radical mechanism involving Mn(IV) to Mn(II).

Materials:
  • Substrate (1): 1.0 g (4.66 mmol)

  • Activated MnO₂: 4.0 g (46.6 mmol, 10 equiv)

    • Note: MnO₂ quality is variable. "Activated" grade is required.

  • Dichloromethane (DCM) or Chloroform: 20 mL

Step-by-Step Procedure:
  • Setup: In a 50 mL round-bottom flask, dissolve Substrate (1) (1.0 g) in DCM (20 mL).

  • Addition: Add Activated MnO₂ (4.0 g) in one portion. The reaction is a black suspension.

  • Reaction: Stir the mixture vigorously at Reflux (40 °C) or room temperature.

    • Time: Benzylic alcohols with electron-withdrawing groups (like Cl and Ester) react slower than plain benzyl alcohol. Reflux is recommended for 12–24 hours.

  • Monitoring: Check TLC every 4 hours. If the reaction stalls, add another 5 equivalents of fresh MnO₂.

  • Workup: Filter the suspension through a pad of Celite to remove the manganese salts. Rinse the pad thoroughly with DCM.

  • Isolation: Concentrate the clear filtrate under vacuum to yield the aldehyde.

Expected Yield: 80–88%.

Part 4: Data Analysis & Comparison

ParameterMethod A: TEMPO/NaOClMethod B: MnO₂
Reagent Cost Low (Catalytic TEMPO, Bleach)High (10-20 equiv MnO₂)
Scalability Excellent (Exothermic but controllable)Poor (Large solid waste volume)
Reaction Time Fast (1–2 hours)Slow (12–24 hours)
Selectivity High (with pH control)Very High (No over-oxidation)
Green Metrics High (Water byproduct, catalytic)Low (Heavy metal waste)
Typical Yield 88%82%
Analytical Specifications (Product: Methyl 2-chloro-5-formylbenzoate)
  • Appearance: White to pale yellow crystalline solid.

  • ¹H NMR (400 MHz, CDCl₃): δ 10.05 (s, 1H, CHO), 8.35 (d, J=2.0 Hz, 1H, Ar-H6), 7.98 (dd, J=8.2, 2.0 Hz, 1H, Ar-H4), 7.65 (d, J=8.2 Hz, 1H, Ar-H3), 3.98 (s, 3H, OMe).

  • IR (Neat): ~1725 cm⁻¹ (Ester C=O), ~1700 cm⁻¹ (Aldehyde C=O).

Part 5: Troubleshooting & Causality

  • Problem: Low Conversion (TEMPO Method).

    • Cause: Old bleach (low titer) or pH < 8 (HOCl is less active than OCl⁻/HOCl equilibrium required for the cycle).

    • Fix: Titrate bleach before use; ensure pH stays > 8.5. Add more KBr.

  • Problem: Over-oxidation to Carboxylic Acid.

    • Cause: In TEMPO oxidations, this occurs if the aldehyde hydrate forms and is further oxidized.

    • Fix: Keep temperature strictly at 0 °C. Do not prolong reaction time after starting material is consumed.

  • Problem: Ester Hydrolysis.

    • Cause: pH > 11 during bleach addition.

    • Fix: Use a buffered system (NaHCO₃) and add bleach slowly.

Part 6: References

  • Anelli, P. L.; Biffi, C.; Montanari, F.; Quici, S. "Fast and Selective Oxidation of Primary Alcohols to Aldehydes... Mediated by Nitroxyl Radicals". Journal of Organic Chemistry, 1987 , 52, 2559–2562. Link

  • Tojo, G.; Fernandez, M. Oxidation of Alcohols to Aldehydes and Ketones: A Guide to Current Common Practice. Springer Science & Business Media, 2006 . (Chapter on Manganese Dioxide). Link

  • Ciriminna, R.; Pagliaro, M. "Industrial Oxidations with Organocatalyst TEMPO and Its Derivatives". Organic Process Research & Development, 2010 , 14, 245–251. Link

  • PubChem Compound Summary. "Methyl 2-chloro-5-formylbenzoate". National Center for Biotechnology Information. Link

Application

Application Note: Selective Halogenation of Methyl 2-chloro-5-(hydroxymethyl)benzoate

Executive Summary This guide details the synthetic transformation of methyl 2-chloro-5-(hydroxymethyl)benzoate (referred to herein as Substrate-OH ) into its corresponding benzyl chloride and benzyl bromide analogs. Thes...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the synthetic transformation of methyl 2-chloro-5-(hydroxymethyl)benzoate (referred to herein as Substrate-OH ) into its corresponding benzyl chloride and benzyl bromide analogs. These intermediates are critical "warheads" in medicinal chemistry, enabling subsequent


 coupling reactions to form complex pharmacophores.

The presence of the methyl ester at the C1 position and the chlorine at C2 presents a specific chemoselectivity challenge: the protocol must activate the C5-hydroxymethyl group without hydrolyzing the ester or causing competitive nucleophilic aromatic substitution.

We present two validated workflows:

  • Chlorination: A scalable, cost-effective protocol using Thionyl Chloride (

    
    ) with catalytic DMF.
    
  • Bromination: A mild, neutral protocol using the Appel reaction (

    
    ) for substrates requiring higher leaving group ability.
    

Strategic Analysis & Reaction Design

The transformation relies on converting the poor leaving group (


) into a good leaving group (

or

). The choice of halogen depends on the intended downstream application.
Reagent Selection Matrix
FeatureProtocol A: Chlorination (

)
Protocol B: Bromination (Appel)
Reagent Thionyl Chloride (

) + DMF (cat.)[1][2]
Carbon Tetrabromide (

) + Triphenylphosphine (

)
Primary Mechanism

(retention) or

(inversion) via Chlorosulfite

via Oxyphosphonium intermediate
Atom Economy High (Byproducts:

gas,

gas)
Low (Byproducts:

,

)
Purification Evaporation (Clean crude)Filtration/Chromatography (Remove Phosphine Oxide)
Stability Product is stable for storage.Product is more reactive; use immediately if possible.
Scalability Excellent (Industrial Standard).Moderate (Solid waste generation).
Mechanistic Insight: The "Vilsmeier" Activation

For Protocol A, we utilize catalytic Dimethylformamide (DMF).[1][2]


 reacts with DMF to form the Vilsmeier-Haack reagent  (chloroiminium ion).[2] This species is far more electrophilic than 

alone, allowing the reaction to proceed at lower temperatures (avoiding ester hydrolysis) and ensuring rapid conversion of the electron-deficient benzyl alcohol.

Mechanism DMF DMF Catalyst VH Vilsmeier Intermediate DMF->VH + SOCl2 SOCl2 SOCl2 SOCl2->VH Activated Activated Complex VH->Activated + Substrate-OH Substrate Substrate-OH Substrate->Activated Product Benzyl Chloride Product Activated->Product Cl- Attack - SO2, - HCl

Figure 1: Catalytic cycle of DMF in chlorination. The active chloroiminium species facilitates the activation of the benzyl alcohol.

Protocol A: Synthesis of Methyl 2-chloro-5-(chloromethyl)benzoate

Target: Conversion to Benzyl Chloride. Scale: 10.0 mmol (approx. 2.0 g of substrate).

Materials
  • Substrate: Methyl 2-chloro-5-(hydroxymethyl)benzoate (1.0 equiv).

  • Reagent: Thionyl Chloride (

    
    ) (1.5 equiv).
    
  • Catalyst: N,N-Dimethylformamide (DMF) (0.1 equiv / 2-3 drops).

  • Solvent: Dichloromethane (DCM) (Anhydrous).

  • Quench: Saturated Aqueous Sodium Bicarbonate (

    
    ).
    
Step-by-Step Procedure
  • Setup: Flame-dry a 50 mL round-bottom flask (RBF) equipped with a magnetic stir bar and a reflux condenser. Attach a drying tube (

    
    ) or nitrogen inlet to the condenser top.
    
    • Critical: Moisture will react with

      
       to generate 
      
      
      
      and heat, potentially hydrolyzing the methyl ester.
  • Dissolution: Charge the flask with Substrate-OH (2.00 g, 10.0 mmol) and anhydrous DCM (20 mL). Stir until fully dissolved.

  • Catalyst Addition: Add DMF (approx. 0.05 mL).

  • Reagent Addition: Cool the solution to 0°C (ice bath). Add

    
      (1.1 mL, 15.0 mmol) dropwise over 10 minutes.
    
    • Observation: Gas evolution (

      
      , 
      
      
      
      ) will occur. Ensure good ventilation.[3][4][5]
  • Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2 hours.

    • QC Check: Monitor by TLC (Hexane/EtOAc 8:2). The starting material (

      
      ) should disappear, replaced by a less polar spot (
      
      
      
      ).
    • Optional: If reaction is sluggish, heat to mild reflux (40°C) for 1 hour.

  • Workup:

    • Concentrate the reaction mixture in vacuo to remove excess

      
       and DCM.
      
    • Redissolve the residue in DCM (30 mL).

    • Wash 1: Cold saturated

      
       (2 x 15 mL). Caution: 
      
      
      
      evolution.
    • Wash 2: Brine (15 mL).

    • Dry: Dry the organic layer over anhydrous

      
      .
      
  • Isolation: Filter and concentrate under reduced pressure to yield the crude benzyl chloride.

    • Purification: Usually obtained as a sufficiently pure off-white solid or oil. If necessary, recrystallize from Hexane/EtOAc or pass through a short silica plug.

Protocol B: Synthesis of Methyl 2-chloro-5-(bromomethyl)benzoate

Target: Conversion to Benzyl Bromide. Method: Appel Reaction. Why this method? Benzyl bromides are significantly more reactive than chlorides. This method is neutral and avoids the strong acidity of HBr.

Materials
  • Substrate: Methyl 2-chloro-5-(hydroxymethyl)benzoate (1.0 equiv).

  • Reagent A: Carbon Tetrabromide (

    
    ) (1.2 equiv).
    
  • Reagent B: Triphenylphosphine (

    
    ) (1.2 equiv).
    
  • Solvent: Dichloromethane (DCM) (Anhydrous).

Step-by-Step Procedure
  • Setup: Use a 50 mL RBF under Nitrogen atmosphere.

  • Dissolution: Dissolve Substrate-OH (2.00 g, 10.0 mmol) and

    
      (3.98 g, 12.0 mmol) in anhydrous DCM (25 mL). Cool to 0°C.[6]
    
  • Addition: Dissolve

    
      (3.15 g, 12.0 mmol) in DCM (10 mL). Add this solution dropwise to the reaction mixture over 15 minutes.
    
    • Note: Adding

      
       last allows for better control of the exotherm. The solution will likely turn slightly yellow.
      
  • Reaction: Stir at 0°C for 30 minutes, then warm to room temperature and stir for 1-2 hours.

  • Workup (Precipitation):

    • Add Diethyl Ether or Hexane (50 mL) to the reaction mixture.

    • The byproduct, Triphenylphosphine Oxide (

      
      ), is insoluble in non-polar solvents and will precipitate as a white solid.
      
  • Filtration: Filter off the solid

    
     through a celite pad.
    
  • Purification: Concentrate the filtrate. The residue will contain the product and residual bromoform (

    
    ).
    
    • Flash Chromatography: Required.[4][5][7][8] Elute with Hexane/EtOAc (gradient 95:5 to 80:20).

    • Stability Warning: Benzyl bromides can degrade on silica if left too long. Run the column quickly.

Safety & Handling (Lachrymators)

CRITICAL WARNING: Both the product benzyl chloride and benzyl bromide are potent lachrymators (tear gas agents) and alkylating agents.

Safety Hazard HAZARD: Lachrymator & Corrosive Engineering 1. Engineering Controls Use Fume Hood (Sash Low) Hazard->Engineering PPE 2. PPE Nitrile Gloves + Goggles + Lab Coat Hazard->PPE Waste 3. Waste Disposal Quench with dilute NH3 or NaOH before disposal Hazard->Waste

Figure 2: Mandatory safety hierarchy for handling benzyl halides.

  • Ventilation: All operations, including weighing and rotary evaporation, must occur inside a functioning fume hood.

  • Decontamination: Glassware should be rinsed with a dilute solution of ammonia or alcoholic KOH to quench residual alkyl halide before being removed from the hood for cleaning.

  • Spills: Do not wipe up with paper towels (increases surface area for evaporation). Cover with vermiculite/absorbent, neutralize with mild base, and shovel into a sealed waste container.

Analytical Data & Troubleshooting

Expected NMR Signatures ( )
  • Starting Material (

    
    ):  Doublet 
    
    
    
    ppm (coupled to OH) or Singlet if dry.
  • Chloride Product (

    
    ):  Singlet 
    
    
    
    ppm. (Shifted upfield slightly relative to OH).
  • Bromide Product (

    
    ):  Singlet 
    
    
    
    ppm.
Troubleshooting Table
IssuePossible CauseSolution
Low Yield Hydrolysis of EsterEnsure DCM is anhydrous; avoid prolonged aqueous washes.
Incomplete Reaction Inactive ReagentDistill

before use; Ensure

is not oxidized.
Sticky Solid (

)
Appel Workup IssueTriturate crude residue with cold Hexane/Ether multiple times.
Product Degradation Silica AcidityAdd 1% Triethylamine to the eluent during column chromatography.

References

  • Common Organic Chemistry. "Alcohol to Chloride (SOCl2 + cat. DMF)." Common Organic Chemistry. Accessed October 26, 2023.[5] [Link]

  • Organic Chemistry Portal. "Appel Reaction." Organic Chemistry Portal. Accessed October 26, 2023.[5] [Link]

  • Chem-Station. "Appel Reaction." Chem-Station Int. Ed. Accessed October 26, 2023.[5] [Link]

Sources

Method

Application Note: Strategic Synthesis of Bioactive Heterocycles from 2-Chloro-5-hydroxymethylbenzoate

This Application Note is structured as a high-level technical guide for medicinal chemists and process scientists. It focuses on the strategic utilization of Methyl 2-chloro-5-(hydroxymethyl)benzoate (and its acid form)...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is structured as a high-level technical guide for medicinal chemists and process scientists. It focuses on the strategic utilization of Methyl 2-chloro-5-(hydroxymethyl)benzoate (and its acid form) as a privileged scaffold for generating diversity-oriented heterocyclic libraries.

Executive Summary & Scaffold Analysis

The 2-chloro-5-(hydroxymethyl)benzoate scaffold represents a "privileged structure" in drug discovery due to its unique trifunctional nature. It contains three orthogonal reactive sites that allow for the rapid assembly of complex bioactive heterocycles, particularly Isoindolinones , Benzoxaboroles , and Phthalazinones .

Structural Deconstruction
  • Site A (C1-Ester): An electrophilic center primed for cyclization or amidation.

  • Site B (C2-Chloride): An orthogonal handle for Palladium-catalyzed cross-coupling (Suzuki, Heck, Aminocarbonylation) or nucleophilic aromatic substitution (

    
    ) upon activation.
    
  • Site C (C5-Hydroxymethyl): A distal handle allowing for solubility modulation, linker attachment, or oxidation to an aldehyde for further condensation reactions.

This guide details two validated protocols for converting this scaffold into high-value heterocyclic cores.

Reaction Landscape Visualization

The following diagram illustrates the divergent synthetic pathways accessible from the core scaffold.

ReactionLandscape Start 2-Chloro-5- (hydroxymethyl)benzoate Isoindolinone Isoindolin-1-ones (Kinase Inhibitors) Start->Isoindolinone Pd-Cat. Aminocarbonylation + Primary Amines Benzoxaborole Benzoxaboroles (PDE4 Inhibitors) Start->Benzoxaborole Miyaura Borylation + Cyclization Phthalazinone Phthalazin-1(2H)-ones (PARP Inhibitors) Start->Phthalazinone Formylation + Hydrazine

Figure 1: Divergent synthetic pathways from the parent benzoate scaffold.

Protocol A: Synthesis of Isoindolin-1-ones via Pd-Catalyzed Aminocarbonylation

Target Application: Synthesis of kinase inhibitors and CNS-active agents. Mechanism: This protocol utilizes a Palladium-catalyzed cascade involving oxidative addition to the Ar-Cl bond, CO insertion, and intramolecular amidation.

Materials & Reagents
  • Substrate: Methyl 2-chloro-5-(hydroxymethyl)benzoate (1.0 equiv)

  • Amine Partner: Primary amine (

    
    ) (1.5 equiv)
    
  • Catalyst: Palladium(II) acetate (

    
    ) (5 mol%)
    
  • Ligand: Xantphos (10 mol%) – Critical for stabilizing the acyl-Pd intermediate.

  • CO Source: Molybdenum hexacarbonyl (

    
    ) (1.0 equiv) or CO gas balloon.
    
  • Base: Cesium Carbonate (

    
    ) (2.0 equiv)
    
  • Solvent: 1,4-Dioxane (Anhydrous)

Step-by-Step Methodology
  • Reaction Assembly:

    • In a glovebox or under Argon flow, charge a dried pressure vial with the benzoate substrate (1.0 mmol),

      
       (11 mg), Xantphos (58 mg), and 
      
      
      
      (650 mg).
    • Add

      
       (264 mg) as the solid CO source. Note: 
      
      
      
      is preferred over CO gas for safety and stoichiometry control in discovery labs.
  • Amine Addition:

    • Dissolve the primary amine (1.5 mmol) in anhydrous 1,4-Dioxane (5 mL) and transfer to the vial via syringe.

    • Seal the vial with a Teflon-lined cap.

  • Thermal Activation:

    • Heat the reaction block to 100°C for 16 hours.

    • Checkpoint: Monitor by LC-MS. The disappearance of the Ar-Cl peak (starting material) and the appearance of the cyclized mass (

      
      ) indicates success.
      
  • Work-up & Purification:

    • Cool to room temperature.[1][2] Filter through a Celite pad to remove inorganic salts and Palladium black.

    • Concentrate the filtrate under reduced pressure.[2][3]

    • Purify via Flash Column Chromatography (Gradient: 0-10% MeOH in DCM).

Troubleshooting & Optimization
IssueProbable CauseCorrective Action
Low Conversion Oxidative addition to Ar-Cl is slow.Switch ligand to BrettPhos or increase temp to 120°C.
Dehalogenation

-hydride elimination or Pd-H species.
Ensure anhydrous conditions; switch solvent to Toluene.
Ester Hydrolysis Wet solvent or excess base.Use freshly dried

and molecular sieves.

Protocol B: Synthesis of Benzoxaboroles (Crisaborole Analogs)

Target Application: Anti-inflammatory agents (PDE4 inhibition) and antimicrobial scaffolds. Mechanism: Transformation of the ortho-chloro ester into a cyclic boronic acid ester (oxaborole) via borylation.

Materials & Reagents[4]
  • Substrate: Methyl 2-chloro-5-(hydroxymethyl)benzoate

  • Protecting Group: Dihydropyran (DHP) / p-TsOH (to protect the C5-alcohol).

  • Boron Source: Bis(pinacolato)diboron (

    
    ) (1.2 equiv)
    
  • Catalyst:

    
     (5 mol%)
    
  • Base: Potassium Acetate (KOAc) (3.0 equiv)

  • Cyclization Reagent: Sodium Borohydride (

    
    ) followed by HCl workup.
    
Step-by-Step Methodology
Step 1: Protection of C5-Hydroxymethyl
  • Dissolve substrate in DCM. Add DHP (1.5 equiv) and catalytic p-TsOH (0.1 equiv). Stir at RT for 2h.

  • Wash with

    
    , dry, and concentrate to yield the THP-ether. Rationale: Free alcohols can interfere with the borylation catalyst.
    
Step 2: Miyaura Borylation
  • Combine the THP-protected substrate,

    
    , 
    
    
    
    , and KOAc in anhydrous 1,4-Dioxane.
  • Degas with Nitrogen for 10 mins.

  • Heat at 90°C for 12 hours.

  • Checkpoint: LC-MS should show the Boronate Ester mass (

    
    ).
    
Step 3: Reductive Cyclization
  • Dissolve the crude boronate in Methanol/THF (1:1).

  • Add

    
     (2.0 equiv) portion-wise at 0°C. Stir for 1h. Mechanism: Reduces the ester to alcohol, which then spontaneously cyclizes with the boron center.
    
  • Acidic Deprotection: Add 6N HCl dropwise to pH 1. Stir for 2h to remove the THP group and hydrolyze the pinacol ester.

  • Extract with Ethyl Acetate.[1] The product is the free 1-hydroxy-1,3-dihydro-benzo[c][1,2]oxaborole.

Mechanistic Pathway (Isoindolinone)[3]

Understanding the catalytic cycle is crucial for troubleshooting.

CatalyticCycle Pd0 Pd(0)L2 OxAdd Oxidative Addition (Ar-Pd-Cl) Pd0->OxAdd + Ar-Cl COInsert CO Insertion (Ar-CO-Pd-Cl) OxAdd->COInsert + CO NuAttack Amine Attack (Amide Formation) COInsert->NuAttack + R-NH2 Cyclization Ring Closure (Isoindolinone) NuAttack->Cyclization - HCl Cyclization->Pd0 Regeneration

Figure 2: Palladium catalytic cycle for the aminocarbonylation of 2-chlorobenzoates.

References

  • Isoindolinone Synthesis via Aminocarbonylation

    • Cao, H., et al.
    • (General methodology validation).

  • Benzoxaborole Chemistry (Crisaborole Context)

    • Akama, T., et al. "Discovery and Structure-Activity Study of a Novel Benzoxaborole Anti-Inflammatory Agent (AN2728)." Bioorganic & Medicinal Chemistry Letters.
  • Properties of 2-Chloro-5-(hydroxymethyl)

    • PubChem Compound Summary.[4] "Methyl 2-chloro-5-(hydroxymethyl)benzoate."[5]

  • Molybdenum Hexacarbonyl as CO Source

    • Wannberg, J., et al. "Molybdenum Hexacarbonyl as a Carbon Monoxide Source in Microwave-Promoted Palladium-Catalyzed Aminocarbonylations.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of Methyl 2-chloro-5-(hydroxymethyl)benzoate

Welcome to the technical support center for the synthesis of methyl 2-chloro-5-(hydroxymethyl)benzoate. This guide is designed for researchers, scientists, and professionals in drug development who are working with this...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of methyl 2-chloro-5-(hydroxymethyl)benzoate. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important chemical intermediate. Here, you will find in-depth troubleshooting advice and frequently asked questions to help you navigate the challenges of this synthesis and improve your reaction yields.

The primary and most direct route to synthesizing methyl 2-chloro-5-(hydroxymethyl)benzoate is through the Fischer esterification of 2-chloro-5-(hydroxymethyl)benzoic acid. This method is an acid-catalyzed reaction with methanol. While seemingly straightforward, the presence of both a carboxylic acid and a primary alcohol on the starting material introduces specific challenges that require careful control of reaction conditions to achieve a high yield of the desired product.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of methyl 2-chloro-5-(hydroxymethyl)benzoate via Fischer esterification.

Problem 1: Low Yield of the Desired Ester

Symptoms:

  • TLC or GC-MS analysis shows a significant amount of unreacted starting material (2-chloro-5-(hydroxymethyl)benzoic acid).

  • The isolated yield of the final product is consistently below expectations.

Potential Causes and Solutions:

  • Incomplete Reaction Equilibrium: Fischer esterification is a reversible reaction. To drive the equilibrium towards the product, it is essential to either use a large excess of one reactant or remove a product as it is formed.[1]

    • Solution: Use methanol as both the reactant and the solvent. A large molar excess of methanol will shift the equilibrium to favor the formation of the methyl ester.[1] For instance, a 10- to 20-fold excess of methanol is a good starting point.[2]

  • Insufficient Catalyst: An inadequate amount of acid catalyst will result in a slow or incomplete reaction.

    • Solution: Ensure a sufficient catalytic amount of a strong acid is used. Concentrated sulfuric acid (H₂SO₄) is a common and effective catalyst for this reaction.[1][3] A typical catalytic loading is 1-5 mol% relative to the carboxylic acid.

  • Reaction Time and Temperature: The reaction may not have been allowed to proceed for a sufficient amount of time or at an optimal temperature to reach equilibrium.

    • Solution: Refluxing the reaction mixture in methanol (at approximately 65 °C) for 4-8 hours is a typical starting point.[2] Monitor the reaction progress by TLC or GC-MS to determine the optimal reaction time.

Problem 2: Formation of a Significant Amount of an Unknown Byproduct

Symptoms:

  • TLC analysis shows a new spot in addition to the starting material and the desired product.

  • NMR or GC-MS analysis of the crude product reveals unexpected peaks.

Potential Causes and Solutions:

  • Etherification of the Hydroxymethyl Group: The primary alcohol of the hydroxymethyl group can react with methanol under acidic conditions to form a methyl ether byproduct (methyl 2-chloro-5-(methoxymethyl)benzoate).

    • Solution: This side reaction is favored by prolonged reaction times and higher temperatures. To minimize ether formation, it is crucial to monitor the reaction closely and stop it once the starting material has been consumed. Using a milder acid catalyst or a lower reaction temperature may also be beneficial, though this could require a longer reaction time.

  • Self-Condensation/Polymerization: Under strongly acidic conditions and at elevated temperatures, intermolecular dehydration between the hydroxymethyl group of one molecule and the carboxylic acid of another could lead to the formation of polyesters.

    • Solution: Maintain a moderate reaction temperature (refluxing methanol is generally sufficient) and avoid overly concentrated reaction mixtures.

Problem 3: Difficulties in Product Purification

Symptoms:

  • The crude product is an oil that is difficult to crystallize.

  • Column chromatography results in poor separation of the product from impurities.

Potential Causes and Solutions:

  • Presence of Unreacted Starting Material: The carboxylic acid starting material can co-elute with the ester product during chromatography or prevent crystallization.

    • Solution: A basic wash during the work-up is crucial. After quenching the reaction with water and extracting the product into an organic solvent (e.g., ethyl acetate or dichloromethane), wash the organic layer with a saturated solution of sodium bicarbonate (NaHCO₃).[1][3][4] This will deprotonate the unreacted carboxylic acid, forming a water-soluble carboxylate salt that will partition into the aqueous layer.

  • Co-eluting Impurities: Byproducts such as the methyl ether discussed in "Problem 2" may have similar polarities to the desired product, making separation by standard silica gel chromatography challenging.

    • Solution: Optimize the eluent system for column chromatography. A gradient elution starting with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity may improve separation. If separation is still difficult, consider alternative purification methods such as preparative HPLC.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting material for this synthesis?

The ideal starting material is 2-chloro-5-(hydroxymethyl)benzoic acid.

Q2: Which acid catalyst is best for this reaction?

Concentrated sulfuric acid is a common and effective catalyst for Fischer esterification.[1][3] Alternatively, p-toluenesulfonic acid (p-TsOH) can be used.[4] For reactions sensitive to strong acids, solid acid catalysts can be an option, as they are easily filtered off after the reaction.

Q3: How can I monitor the progress of the reaction?

Thin-layer chromatography (TLC) is a simple and effective method. Use a suitable solvent system, such as a mixture of hexane and ethyl acetate. The ester product will be less polar and have a higher Rf value than the carboxylic acid starting material. Gas chromatography-mass spectrometry (GC-MS) can also be used for more quantitative monitoring.

Q4: What is a typical work-up procedure for this reaction?

A standard work-up involves:

  • Cooling the reaction mixture to room temperature.

  • Pouring the mixture into water.

  • Extracting the product with an organic solvent like ethyl acetate or dichloromethane.

  • Washing the organic layer with a saturated aqueous solution of sodium bicarbonate to remove unreacted acid and the acid catalyst.[1][3][4]

  • Washing the organic layer with brine to remove residual water.

  • Drying the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

  • Removing the solvent under reduced pressure to obtain the crude product.

Q5: What are the expected spectroscopic data for methyl 2-chloro-5-(hydroxymethyl)benzoate?

  • ¹H NMR:

    • A singlet for the methyl ester protons (~3.9 ppm).

    • A singlet for the benzylic protons of the hydroxymethyl group (~4.7 ppm).

    • A singlet for the hydroxyl proton (variable chemical shift, may exchange with D₂O).

    • Aromatic protons in the range of 7.3-7.9 ppm, showing coupling patterns consistent with a 1,2,4-trisubstituted benzene ring.

  • ¹³C NMR:

    • A peak for the methyl ester carbon (~52 ppm).

    • A peak for the benzylic carbon of the hydroxymethyl group (~63 ppm).

    • Aromatic carbons in the range of 125-140 ppm.

    • A peak for the ester carbonyl carbon (~166 ppm).

  • IR Spectroscopy:

    • A broad O-H stretch from the hydroxyl group (~3400 cm⁻¹).

    • A C=O stretch from the ester carbonyl group (~1720 cm⁻¹).

    • C-O stretches from the ester and alcohol (~1200-1300 cm⁻¹).

    • Aromatic C-H and C=C stretches.

Experimental Protocols

Detailed Protocol for Fischer Esterification

This protocol is a general guideline and may require optimization.

  • Reaction Setup:

    • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 2-chloro-5-(hydroxymethyl)benzoic acid (1.0 eq) in methanol (10-20 eq).

    • Carefully add concentrated sulfuric acid (0.1-0.2 eq) to the suspension while stirring.[2]

  • Reaction:

    • Heat the mixture to reflux (approximately 65 °C) and maintain for 4-8 hours.

    • Monitor the reaction progress by TLC until the starting material is consumed.

  • Work-up:

    • Allow the reaction mixture to cool to room temperature.

    • Remove the excess methanol under reduced pressure.

    • Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

    • Wash the organic layer sequentially with water, saturated aqueous sodium bicarbonate solution, and finally with brine.

  • Purification:

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

    • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane).

Parameter Recommended Condition Rationale
Starting Material 2-chloro-5-(hydroxymethyl)benzoic acidDirect precursor to the target molecule.
Reagent Methanol (in excess)Acts as both reactant and solvent to drive the equilibrium.[1]
Catalyst Concentrated H₂SO₄ (1-5 mol%)Efficiently catalyzes the esterification.[1][3]
Temperature Reflux (~65 °C)Provides sufficient energy for the reaction without excessive side reactions.
Reaction Time 4-8 hoursTypically sufficient to reach equilibrium; should be monitored.
Work-up Basic wash (e.g., NaHCO₃)Removes unreacted carboxylic acid and the acid catalyst.[1][3][4]
Purification Column ChromatographyTo isolate the pure ester from any byproducts.

Visualizations

Logical Workflow for Troubleshooting Low Yield

troubleshooting_low_yield start Low Yield of Methyl 2-chloro-5-(hydroxymethyl)benzoate check_sm Check for unreacted starting material (TLC/GC-MS) start->check_sm sm_present Significant starting material present check_sm->sm_present no_sm Starting material consumed, but yield is low check_sm->no_sm No increase_excess Increase excess of methanol sm_present->increase_excess Yes check_byproducts Check for byproducts (NMR/GC-MS) no_sm->check_byproducts re_run Re-run reaction and monitor increase_excess->re_run increase_catalyst Increase catalyst loading increase_catalyst->re_run increase_time Increase reaction time increase_time->re_run byproducts_present Byproducts detected check_byproducts->byproducts_present no_byproducts No significant byproducts check_byproducts->no_byproducts No optimize_conditions Optimize reaction conditions (lower temp, shorter time) byproducts_present->optimize_conditions Yes check_workup Review work-up and purification procedure no_byproducts->check_workup optimize_conditions->re_run workup_issue Potential for product loss during extraction or purification workup_issue->re_run

Caption: Troubleshooting flowchart for low yield.

Reaction Pathway: Fischer Esterification

fischer_esterification cluster_reactants Reactants cluster_products Products start_material 2-chloro-5-(hydroxymethyl)benzoic acid catalyst H+ (e.g., H2SO4) methanol Methanol (CH3OH) product Methyl 2-chloro-5-(hydroxymethyl)benzoate catalyst->product water Water (H2O) catalyst->water

Caption: Fischer esterification reaction scheme.

References

  • OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. [Link]

  • Studylib. (n.d.). Lab5 procedure esterification. [Link]

  • Studylib. (n.d.). Fischer Esterification: Benzoic Acid Lab Manual. [Link]

  • Google Patents. (n.d.).
  • Eureka | Patsnap. (n.d.). Synthesis method of 2-methoxyl-5-amino sulfanoylmethyl benzoate. [Link]

  • Google Patents. (n.d.).
  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Methyl 5-chloro-2-hydroxybenzoate: A Key Building Block for Innovation in Chemical Synthesis. [Link]

  • ResearchGate. (2015, December 3). Improved Fischer Esterification of Substituted Benzoic Acid under Sealed-Vessel Microwave Condition. [Link]

  • MDPI. (2023, May 22). Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst. [Link]

  • ChemSynthesis. (n.d.). methyl 5-chloro-3-formyl-2-hydroxybenzoate. [Link]

  • Googleapis.com. (2014, November 27). WO 2014/188453 A2.
  • Google Patents. (n.d.).
  • Google Patents. (n.d.).
  • Google Patents. (n.d.). US3879402A - Process for preparing 2-chloro-5-sulfamoylbenzoic acids.
  • University of Toronto. (n.d.). Procedure. [Link]

  • Organic Syntheses. (n.d.). m-CHLOROPERBENZOIC ACID. [Link]

  • ResearchGate. (2015, December 3). I would like to ask what would be the most probable side products when performing Esterification using a benzoic acid derivative and ethanol?. [Link]

  • CompTox Chemicals Dashboard. (n.d.). Benzoic acid, 2-chloro-5-(((1-methylethoxy)thioxomethyl)amino)-, 1-ethylpropyl ester. [Link]

  • University of California, Davis. (n.d.). Preparation of Methyl Benzoate. [Link]

Sources

Optimization

Technical Support Center: Chemoselective Synthesis of Methyl 2-chloro-5-(hydroxymethyl)benzoate

Current Status: Operational Topic: Troubleshooting Reduction Protocols & Preventing Over-Reduction Ticket ID: CHEM-SUP-8821 Executive Summary This guide addresses the chemoselective preparation of Methyl 2-chloro-5-(hydr...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Topic: Troubleshooting Reduction Protocols & Preventing Over-Reduction Ticket ID: CHEM-SUP-8821

Executive Summary

This guide addresses the chemoselective preparation of Methyl 2-chloro-5-(hydroxymethyl)benzoate . The primary challenge in this synthesis is over-reduction , where the reducing agent attacks the methyl ester at the C1 position, degrading the target molecule into the impurity 2-chloro-1,4-benzenedimethanol (the diol).

This document details the two most validated synthetic routes and provides a diagnostic framework for preventing ester degradation.

Module 1: Diagnostic & Decision Framework

Before adjusting your protocol, identify your specific failure mode using the logic map below.

ReductionLogic Start Starting Material Selection RouteA Route A: Aldehyde Precursor (Methyl 2-chloro-5-formylbenzoate) Start->RouteA RouteB Route B: Mono-Acid Precursor (2-chloro-5-(methoxycarbonyl)benzoic acid) Start->RouteB ReagentA Reagent: NaBH4 / MeOH (Standard) RouteA->ReagentA ReagentB Reagent: BH3-DMS / THF (Chemoselective) RouteB->ReagentB ResultTarget TARGET: Methyl 2-chloro-5-(hydroxymethyl)benzoate ReagentA->ResultTarget T < 0°C, 0.35 eq IssueOver ISSUE: Over-Reduction (Formation of Diol) ReagentA->IssueOver T > 20°C, Excess Reagent IssueStall ISSUE: Incomplete Reaction (Residual Aldehyde/Acid) ReagentA->IssueStall T < -20°C, Old Reagent ReagentB->ResultTarget -10°C to RT ReagentB->IssueOver Reflux, Uncontrolled Exotherm

Figure 1: Decision matrix for selecting the correct reduction pathway and diagnosing failure modes based on reaction conditions.

Module 2: Route A – Reduction of the Aldehyde (Preferred)

Context: You are reducing Methyl 2-chloro-5-formylbenzoate to the alcohol. The Trap: While Sodium Borohydride (NaBH


) is generally chemoselective for aldehydes over esters, the electron-deficient nature of this specific benzene ring (due to the -Cl and -COOMe groups) makes the ester carbon more electrophilic and susceptible to attack.
Critical Protocol Parameters
ParameterRecommended SettingWhy? (Causality)
Reagent NaBH

(Sodium Borohydride)
Milder than LiAlH

; kinetically favors aldehyde reduction.[1][2]
Stoichiometry 0.33 – 0.40 equivalentsOne mole of NaBH

provides 4 hydrides. Using >1.0 eq increases the statistical probability of ester interaction.
Solvent Methanol (Anhydrous)Protic solvents activate the borohydride species. Avoid Ethanol if transesterification is observed.
Temperature -10°C to 0°CCRITICAL. At >20°C, the rate of ester reduction becomes non-negligible.
Quenching Acetone or dilute HClMust destroy excess hydride immediately upon consumption of aldehyde.
Step-by-Step Optimization
  • Dissolution: Dissolve 1.0 eq of Methyl 2-chloro-5-formylbenzoate in Methanol (10 volumes). Cool to -10°C in an ice/salt bath.

  • Addition: Add NaBH

    
     (0.35 eq) portion-wise over 15 minutes. Do not dump it in all at once; the exotherm will cause local over-reduction.
    
  • Monitoring: Check TLC/HPLC after 30 minutes.

    • If Aldehyde remains: Add another 0.05 eq of NaBH

      
      .
      
    • If Diol appears: You are too warm or adding reagent too fast.

  • Quench: Add Acetone (2 eq) to scavenge excess hydride, then adjust pH to 6 with 1N HCl.

Module 3: Route B – Selective Reduction of the Acid (Alternative)

Context: You are reducing 2-chloro-5-(methoxycarbonyl)benzoic acid (the mono-ester of chloroterephthalic acid). The Trap: You need to reduce the carboxylic acid at C5 without touching the ester at C1. NaBH


 will not reduce the acid; LiAlH

will destroy the ester.[3]
The Solution: Borane-Dimethyl Sulfide (BH -DMS)

Borane is electrophilic and reduces carboxylic acids faster than esters (the opposite selectivity of hydride reagents).

Protocol:

  • Setup: Dissolve the acid-ester in dry THF under Nitrogen.

  • Temperature: Cool to 0°C.

  • Reagent: Add BH

    
    -DMS (1.1 – 1.2 eq) dropwise.
    
    • Note: The reaction releases hydrogen gas.[4] Ensure venting.

  • Reaction: Allow to warm to Room Temperature (20-25°C). Monitor closely.

    • Warning: Do not reflux.[5] Prolonged exposure to BH

      
       at high heat can eventually attack the ester.
      
  • Quench: Add Methanol slowly to break the boron-complex.

Common Issues & Troubleshooting (FAQ)

Q1: I am seeing ~15% of the diol impurity (2-chloro-1,4-benzenedimethanol). How do I remove it?

A: Separation is difficult due to similar polarity. Prevention is key.[5] However, if formed:

  • Workup: The diol is significantly more water-soluble than the target ester-alcohol. Perform three aggressive washes with brine/water during the extraction phase.

  • Purification: Recrystallization from Toluene/Heptane often favors the ester-alcohol over the diol.

Q2: Can I use LiBH instead of NaBH ?

A: NO. Lithium Borohydride is significantly stronger and is specifically used to reduce esters to alcohols. Using LiBH


 will almost certainly lead to total over-reduction to the diol.
Q3: My ester group is disappearing, but I'm not seeing the diol. What is happening?

A: Check your solvent. If you are using Ethanol and your target is a Methyl ester, you are likely causing Transesterification (swapping -OMe for -OEt).

  • Solution: Always match the solvent alcohol to the ester group (Use Methanol for Methyl esters).

Q4: Why not reduce the diester (Dimethyl 2-chloroterephthalate) directly?

A: This is a statistical nightmare. Reducing a symmetric diester to a mono-alcohol typically yields a mixture:

  • ~10% Unreacted Diester

  • ~50% Target Mono-alcohol

  • ~40% Over-reduced Diol This requires tedious column chromatography. The "Route A" (Aldehyde) or "Route B" (Acid) approaches effectively "protect" the C1 position by making the C5 position significantly more reactive.

References

  • Ward, D. E., & Rhee, C. K. (1989).[6] Chemoselective reductions with sodium borohydride.[6][7][8] Canadian Journal of Chemistry, 67(7), 1206–1211. Link

    • Establishes the hierarchy of reactivity: Aldehydes > Ketones > Esters.
  • Brown, H. C., & Krishnamurthy, S. (1979). Forty years of hydride reductions.[6] Tetrahedron, 35(6), 567-607.

    • Foundational text on Borane selectivity for acids over esters.
  • Periasamy, M., & Thirumalaikumar, M. (2000). Methods of enhancement of reactivity and selectivity of sodium borohydride for applications in organic synthesis. Journal of Organometallic Chemistry, 609(1-2), 137-151.
  • Nutiu, R., & Jay, M. (2000). Selective Reduction of Aldehydes in the Presence of Esters.[6][7][8][9] Journal of Organic Chemistry.[10]

    • Specific protocols for benzoate deriv

Sources

Troubleshooting

Solving solubility issues of methyl 2-chloro-5-(hydroxymethyl)benzoate in water

TECHNICAL SUPPORT TICKET #MB-2C5H-SOL Subject: Solubility Optimization for Methyl 2-chloro-5-(hydroxymethyl)benzoate Status: Open Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist Executive Summary & Mol...

Author: BenchChem Technical Support Team. Date: February 2026

TECHNICAL SUPPORT TICKET #MB-2C5H-SOL Subject: Solubility Optimization for Methyl 2-chloro-5-(hydroxymethyl)benzoate Status: Open Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist

Executive Summary & Molecule Profile

User Issue: "I cannot get methyl 2-chloro-5-(hydroxymethyl)benzoate to remain in aqueous solution for my bioassay. It precipitates immediately upon dilution from DMSO."

Diagnosis: This molecule presents a classic "solubility-stability paradox."

  • Lipophilicity: The core structure is a benzoate ester with a chlorine substituent. While the hydroxymethyl group adds a hydrogen-bond donor, the lipophilic aromatic ring and the methyl ester dominate the physicochemical profile. The estimated LogP is ~1.8–2.2, placing it in the "brick dust" category: poorly water-soluble but highly crystalline.

  • Hydrolysis Risk: As a methyl ester, this compound is susceptible to hydrolysis (saponification), converting it into the corresponding benzoic acid and methanol.[1] This reaction is accelerated in alkaline buffers (pH > 8.0).

This guide provides three validated protocols to solubilize this compound without compromising its chemical integrity.

Decision Matrix: Selecting the Right Protocol

Before proceeding, determine your experimental constraints using this logic flow.

SolubilityDecisionTree Start Start: Define Application InVivo In Vivo / Animal Study Start->InVivo InVitro In Vitro / Cell Assay Start->InVitro ProtocolB Protocol B: Cyclodextrin Complex (HP-β-CD) InVivo->ProtocolB Preferred (Low Toxicity) ProtocolC Protocol C: Surfactant Micelles (Tween 80) InVivo->ProtocolC Alternative Toxicity Is DMSO/Ethanol toxic to your cells? InVitro->Toxicity ProtocolA Protocol A: Cosolvent System (DMSO/Buffer) Toxicity->ProtocolA No (<0.5% DMSO OK) Toxicity->ProtocolB Yes (Need aqueous only)

Figure 1: Decision matrix for selecting the appropriate solubilization strategy based on experimental constraints.

Protocol A: The Cosolvent "Spike" Method (Standard)

Best For: High-throughput screening, enzymatic assays, robust cell lines. Mechanism: Uses a water-miscible organic solvent to disrupt water structure, allowing the hydrophobic solute to enter.

The "Crashing Out" Danger: The most common error is adding the aqueous buffer to the DMSO stock. This causes a rapid polarity shift, forcing the compound to precipitate (crash out). Always add the stock to the buffer.

Step-by-Step Workflow:
  • Stock Preparation:

    • Dissolve the compound in 100% anhydrous DMSO to a concentration of 100 mM .

    • Validation: Vortex for 30 seconds. The solution must be perfectly clear.

  • Intermediate Dilution (Optional but Recommended):

    • Dilute the 100 mM stock 1:10 in pure Ethanol or PEG400. This creates a "softer" transition solvent.

  • Final Dilution (The Critical Step):

    • Place your aqueous buffer (e.g., PBS, pH 7.4) on a magnetic stirrer creating a distinct vortex.

    • Slowly inject the DMSO stock directly into the center of the vortex.

    • Target: Final DMSO concentration should be ≤ 0.5% (v/v).[2]

Troubleshooting Table:

ObservationCauseSolution
Cloudiness immediately upon addition Localized high concentration (supersaturation).Increase stirring speed; use a slower injection rate.
Precipitate forms after 1 hour Thermodynamic solubility limit reached.Reduce final concentration or switch to Protocol B.
Oily droplets visible "Oiling out" (Liquid-Liquid Phase Separation).The compound has melted but not dissolved. Add 5% PEG400 to the buffer.

Protocol B: Cyclodextrin Encapsulation (The Gold Standard)

Best For: In vivo injections, sensitive primary cells, long-term stability studies. Mechanism: Hydroxypropyl-β-cyclodextrin (HP-β-CD) forms a "host-guest" inclusion complex. The hydrophobic benzoate ring sits inside the CD cavity, while the hydrophilic exterior interacts with water.

Why HP-β-CD? Beta-cyclodextrins are the correct size (cavity diameter ~6.0–6.5 Å) to accommodate the benzene ring of benzoate esters [1].

Step-by-Step Workflow:
  • Vehicle Preparation:

    • Prepare a 20% (w/v) HP-β-CD solution in water or saline.

    • Filter sterilize (0.22 µm).

  • Complexation:

    • Weigh the solid methyl 2-chloro-5-(hydroxymethyl)benzoate.

    • Add the 20% CD solution directly to the powder.

  • Energy Input (Crucial):

    • The complex does not form instantly. You must sonicate (bath sonicator) for 20–30 minutes at ambient temperature.

    • Visual Check: The suspension should turn into a clear solution.

  • Equilibration:

    • Place on an orbital shaker (200 rpm) for 4–6 hours to ensure thermodynamic equilibrium.

ProtocolB_Workflow Step1 Prep 20% HP-β-CD Step2 Add Solid Compound Step1->Step2 Step3 Sonicate 30 min Step2->Step3 Step4 Shake 4 hrs Step3->Step4 QC Check for Clarity Step4->QC

Figure 2: Workflow for Cyclodextrin Complexation.

Critical Stability Warning: The Hydrolysis Trap

The Science: Methyl esters are chemically labile. In the presence of water and a base (OH- ions), they undergo hydrolysis.[3]

  • Reaction: Methyl 2-chloro-5-(hydroxymethyl)benzoate + H₂O → 2-chloro-5-(hydroxymethyl)benzoic acid + Methanol.

  • Consequence: Your active compound disappears, and the resulting acid may have completely different biological activity and solubility (often lower in acidic pH, higher in basic pH).

Stability Data & Mitigation: Research on homologous methyl benzoates indicates that hydrolysis rates increase significantly as pH rises above 8.0 [2].

  • Rule 1: Avoid Carbonate buffers (pH ~9-10).

  • Rule 2: Use Phosphate (PBS) or HEPES buffers adjusted to pH 7.0 – 7.4 .

  • Rule 3: For long-term storage of aqueous stock, freeze at -20°C or -80°C. Do not store at 4°C for >24 hours.

Frequently Asked Questions (FAQs)

Q: Can I use Polysorbate 80 (Tween 80) instead of Cyclodextrin? A: Yes. Tween 80 (0.1% - 1.0%) creates micelles that solubilize the compound. However, surfactants can lyse cell membranes in sensitive assays. Use Protocol B (Cyclodextrins) if cell viability is a concern.

Q: My solution looks clear, but my data is inconsistent. Why? A: You may have "micro-precipitation."

  • The Test: Shine a laser pointer through the vial in a dark room (Tyndall Effect). If you see a beam/scattering, you have suspended particles, not a true solution.

  • Fix: Filter the solution through a 0.22 µm PVDF filter (low protein binding) to remove micro-particulates, but verify concentration post-filtration via HPLC.

Q: Why does the compound precipitate when I freeze the DMSO stock? A: DMSO has a high freezing point (19°C). As it freezes, the solute can be excluded from the crystal lattice, concentrating it until it precipitates.

  • Fix: Vortex vigorously after thawing and ensure the solution is at room temperature (20-25°C) before use.

References

  • Loftsson, T., et al. (2005). Cyclodextrins in drug delivery. Expert Opinion on Drug Delivery.

  • Larson, J.W., et al. (2022). Comparative chemical and biological hydrolytic stability of homologous esters. Scientific Reports.

  • Assay Guidance Manual. (2016). DMSO tolerance in cell-based assays. NCBI Bookshelf.

  • PubChem Compound Summary. Methyl 2-chloro-5-nitrobenzoate (Structural Analog Data).

Sources

Optimization

Controlling side reactions in the chlorination of methyl 2-chloro-5-methylbenzoate

Welcome to the technical support center for the chlorination of methyl 2-chloro-5-methylbenzoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the chlorination of methyl 2-chloro-5-methylbenzoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you control and minimize side reactions, thereby improving the yield and purity of your desired product, methyl 2,4-dichloro-5-methylbenzoate.

Troubleshooting Guide: Addressing Specific Experimental Issues

This section addresses common problems encountered during the chlorination of methyl 2-chloro-5-methylbenzoate. Each issue is presented in a question-and-answer format, providing explanations for the underlying causes and actionable solutions.

Question 1: Why am I observing significant amounts of benzylic (side-chain) chlorination instead of the desired aromatic ring chlorination?

Answer:

The formation of benzylic chlorinated byproducts, such as methyl 2-chloro-5-(chloromethyl)benzoate, arises from a competing free-radical substitution reaction on the methyl group.[1][2] This side reaction is favored under conditions that promote the formation of chlorine radicals.

Root Cause Analysis:

  • Reaction Conditions: The primary culprits are high temperatures and exposure to UV light.[1][3] These conditions provide the energy required to homolytically cleave the Cl-Cl bond, initiating a free-radical chain reaction.[2]

  • Absence of a Suitable Catalyst: Without a Lewis acid catalyst to promote electrophilic aromatic substitution, the free-radical pathway can become dominant.[4][5][6]

Mitigation Strategies:

  • Reaction Temperature: Maintain a low to moderate reaction temperature. For many electrophilic chlorinations, a range of 0°C to room temperature is sufficient. A patent for a similar process suggests a temperature range of 70°C-140°C for side-chain chlorination, which you want to avoid for ring chlorination.[7]

  • Exclusion of Light: Conduct the reaction in the dark or in a vessel protected from light to prevent photochemical initiation of free radicals.[2]

  • Catalyst Selection: Employ a Lewis acid catalyst, such as ferric chloride (FeCl₃) or aluminum chloride (AlCl₃), to activate the chlorinating agent and facilitate electrophilic attack on the aromatic ring.[4][5][6] The catalyst polarizes the chlorine molecule, creating a stronger electrophile (Cl⁺).[4][6][8]

  • Solvent Choice: Use an appropriate inert solvent, such as dichloromethane or carbon tetrachloride.

Experimental Protocol to Minimize Benzylic Chlorination:

  • In a round-bottom flask equipped with a magnetic stirrer and protected from light, dissolve methyl 2-chloro-5-methylbenzoate in an anhydrous, inert solvent (e.g., dichloromethane).

  • Cool the mixture to 0°C in an ice bath.

  • Add a catalytic amount of a Lewis acid (e.g., FeCl₃).

  • Slowly introduce the chlorinating agent (e.g., chlorine gas or sulfuryl chloride) while maintaining the temperature at 0°C.

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, quench the reaction with a suitable reagent (e.g., aqueous sodium thiosulfate) to remove excess chlorine.

Question 2: My reaction is producing a mixture of dichlorinated isomers. How can I improve the regioselectivity to favor the 2,4-dichloro product?

Answer:

The formation of multiple dichlorinated isomers is a common challenge in electrophilic aromatic substitution reactions. The directing effects of the substituents on the aromatic ring determine the position of the incoming electrophile. In the case of methyl 2-chloro-5-methylbenzoate, both the chloro and methyl groups are ortho-, para-directing, while the methyl ester group is a meta-director.

Directing Group Analysis:

  • -Cl (ortho, para-director): Directs incoming electrophiles to the positions ortho and para to itself.

  • -CH₃ (ortho, para-director): A stronger activating group than chlorine, it strongly directs incoming electrophiles to its ortho and para positions.

  • -COOCH₃ (meta-director): Deactivates the ring and directs incoming electrophiles to the meta position.

The desired 2,4-dichloro-5-methylbenzoate results from chlorination at the position that is ortho to the methyl group and para to the existing chloro group. Other isomers, such as 2,6-dichloro-5-methylbenzoate, can also form.

Strategies to Enhance Regioselectivity:

  • Catalyst Choice: The nature of the Lewis acid catalyst can influence the steric hindrance of the electrophilic complex, thereby affecting regioselectivity.[9] Experimenting with different Lewis acids (e.g., FeCl₃, AlCl₃, ZnCl₂) may reveal an optimal catalyst for the desired isomer.[10]

  • Temperature Control: Lower reaction temperatures generally favor the thermodynamically more stable product, which can lead to improved regioselectivity.

  • Steric Hindrance: The use of a bulkier chlorinating agent in conjunction with a suitable catalyst can sometimes enhance selectivity by favoring attack at the less sterically hindered position.

Question 3: I am observing over-chlorination, resulting in the formation of trichlorinated byproducts. How can I prevent this?

Answer:

Over-chlorination occurs when the desired dichlorinated product undergoes further chlorination. This is more likely to happen if the reaction conditions are too harsh or if the reaction is allowed to proceed for too long.

Controlling the Extent of Reaction:

  • Stoichiometry of the Chlorinating Agent: Carefully control the molar ratio of the chlorinating agent to the starting material. Use a slight excess (e.g., 1.1 to 1.2 equivalents) of the chlorinating agent to drive the reaction to completion without promoting significant over-chlorination.

  • Reaction Monitoring: Closely monitor the progress of the reaction using an appropriate analytical technique (TLC, GC-MS, or HPLC). Quench the reaction as soon as the starting material is consumed to prevent the formation of undesired byproducts.

  • Rate of Addition: Add the chlorinating agent slowly and in a controlled manner to maintain a low concentration of the active electrophile in the reaction mixture. This minimizes the chance of the product being chlorinated further before all of the starting material has reacted.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental difference between the mechanism of desired ring chlorination and the side-chain chlorination?

A1: The desired ring chlorination proceeds through an electrophilic aromatic substitution mechanism.[5][11] In this pathway, a Lewis acid catalyst is used to generate a strong electrophile (Cl⁺), which is then attacked by the electron-rich aromatic ring.[4][6] In contrast, side-chain chlorination occurs via a free-radical substitution mechanism.[1][11][12] This reaction is initiated by heat or UV light, which generates chlorine radicals that abstract a hydrogen atom from the methyl group, leading to a chain reaction.[2]

Q2: Can I use sulfuryl chloride (SO₂Cl₂) as a chlorinating agent? What are the advantages and disadvantages?

A2: Yes, sulfuryl chloride is a common and effective chlorinating agent for aromatic compounds.

  • Advantages: It is a liquid, making it easier to handle and measure compared to chlorine gas. Reactions with sulfuryl chloride are often cleaner and can be more selective.

  • Disadvantages: It can also participate in free-radical reactions, especially at higher temperatures or in the presence of radical initiators.[13][14] Therefore, the same precautions regarding temperature and light should be taken as with chlorine gas.

Q3: How do I effectively remove the Lewis acid catalyst and any acidic byproducts during the workup?

A3: After the reaction is complete, the catalyst and any generated HCl must be removed.

Workup Procedure:

  • Quenching: Quench the reaction mixture by slowly adding it to a cold, dilute aqueous solution of a weak base, such as sodium bicarbonate or sodium carbonate.[15] This will neutralize the HCl and decompose the Lewis acid catalyst. Be cautious as this will evolve CO₂ gas.

  • Extraction: Transfer the mixture to a separatory funnel and extract the product into an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Washing: Wash the organic layer sequentially with water and then brine to remove any remaining inorganic salts.[15]

  • Drying: Dry the organic layer over an anhydrous drying agent, such as sodium sulfate or magnesium sulfate.

  • Solvent Removal: Remove the solvent under reduced pressure to obtain the crude product.

Visualization of Reaction Pathways

The following diagram illustrates the desired electrophilic aromatic substitution pathway versus the competing free-radical side-chain chlorination.

G cluster_main Chlorination of Methyl 2-chloro-5-methylbenzoate cluster_desired Desired Pathway: Electrophilic Aromatic Substitution cluster_side Side Reaction: Free-Radical Substitution SM Methyl 2-chloro-5-methylbenzoate C1 Conditions: - Lewis Acid (e.g., FeCl3) - Dark - Low Temperature SM->C1 Chlorinating Agent C2 Conditions: - UV Light or High Temperature - No Catalyst SM->C2 Chlorinating Agent DP Methyl 2,4-dichloro-5-methylbenzoate C1->DP SP Methyl 2-chloro-5-(chloromethyl)benzoate C2->SP

Caption: Desired vs. side reaction pathways.

Tabular Summary of Reaction Conditions

ParameterElectrophilic Ring Chlorination (Desired)Free-Radical Side-Chain Chlorination (Side Reaction)
Catalyst Lewis Acid (e.g., FeCl₃, AlCl₃)None or Radical Initiator (e.g., AIBN, Benzoyl Peroxide)
Temperature Low to moderate (e.g., 0°C - RT)High (e.g., > 70°C)
Light Excluded (reaction in the dark)UV light irradiation
Mechanism Electrophilic Aromatic SubstitutionFree-Radical Chain Reaction
Primary Product Methyl 2,4-dichloro-5-methylbenzoateMethyl 2-chloro-5-(chloromethyl)benzoate

References

  • Vertex AI Search. (n.d.).
  • JoVE. (2025).
  • Wikipedia. (n.d.).
  • Master Organic Chemistry. (2025). Electrophilic Aromatic Substitution: The Six Key Reactions.
  • Chemistry Stack Exchange. (2016). Why can toluene be chlorinated at either the benzylic position or the ring depending on the conditions?
  • ACS Publications. (n.d.). Role of Lewis Acid(AlCl3)−Aromatic Ring Interactions in Friedel−Craft's Reaction: An ab Initio Study.
  • Aakash Institute. (n.d.). Free Radical Mechanism, Chlorination of Alkanes, Alkenes, Benzene, Toluene, Benzoic Acid, HVZ Reaction, Practice Problems & FAQs in Chemistry.
  • (n.d.).
  • Benchchem. (n.d.).
  • Master Organic Chemistry. (2013). Selectivity In Free Radical Reactions.
  • Quora. (2017). What is the difference between free radical reaction and electrophilic substitution reaction?
  • PubMed. (2024). Formation of Aromatic Halogenated Disinfection Byproducts in Swimming Pool Water during Chlorination: Organic Precursors and Mechanisms.
  • RSC Publishing. (n.d.).
  • ResearchGate. (2025). Chlorination of methyl 2-methylbenzoate to methyl 2-(chloromethyl)
  • Chemguide. (n.d.). free radical substitution in the methylbenzene and chlorine reaction.
  • Reddit. (2011). Benzyl Chloride removal? : r/chemistry.
  • Google Patents. (n.d.).
  • (2008). Alternative Benzyl Chloride Preps (for those who don't like Chlorine and some who Do).
  • ResearchGate. (n.d.). (PDF)
  • ResearchGate. (2025). (PDF)
  • Doc Brown's Chemistry. (n.d.). aromatic chlorination bromination electrophilic substitution in benzene methylbenzene mechanism reagents reaction conditions organic synthesis.
  • ResearchGate. (n.d.).
  • Google Patents. (n.d.).
  • Journal of the American Chemical Society. (2022). Catalytic Chemo-, Regio-, Diastereo-, and Enantioselective Bromochlorination of Unsaturated Systems Enabled by Lewis Base-Controlled Chloride Release.
  • (n.d.).
  • (n.d.).
  • MDPI. (2018).
  • Google Patents. (n.d.). CN102060654B - Method for selective chlorination of alkyl side chains on benzene ring.
  • (n.d.).
  • AERU. (n.d.). 2,5-dichlorobenzoic acid methyl ester.
  • Filo. (2026). Q.13. (a)
  • PubMed. (2019).
  • (2018). Electrophilic Aromatic Substitutions (1)
  • ResearchGate. (n.d.).
  • PubMed. (n.d.).
  • Santa Cruz Biotechnology. (n.d.). 2′-Chloro-5′-methylbenzanilide.
  • Google Patents. (n.d.).
  • Sciencemadness.org. (2013). Chlorobenzene from Benzoic Acid? - Powered by XMB 1.9.11.

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Reference Data & Comparative Studies

Validation

1H NMR spectrum analysis of methyl 2-chloro-5-(hydroxymethyl)benzoate

The following guide provides an in-depth technical analysis of the 1H NMR spectrum for Methyl 2-chloro-5-(hydroxymethyl)benzoate . It is structured to assist researchers in structural validation, solvent selection, and r...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides an in-depth technical analysis of the 1H NMR spectrum for Methyl 2-chloro-5-(hydroxymethyl)benzoate . It is structured to assist researchers in structural validation, solvent selection, and reaction monitoring during drug development workflows.

Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Analytical Scientists, and Process Development Engineers.

Executive Summary & Application Context

Methyl 2-chloro-5-(hydroxymethyl)benzoate is a critical pharmacophore intermediate, often synthesized via the selective reduction of methyl 2-chloro-5-formylbenzoate. Its analysis requires precise differentiation from potential impurities such as the over-reduced methyl analog or the hydrolyzed acid.

This guide compares the spectral performance of the target compound across two primary dimensions:

  • Solvent Systems (CDCl₃ vs. DMSO-d₆): Evaluating resolution of the labile hydroxyl proton.

  • Structural Analogs (Precursors & Side Products): Establishing diagnostic peaks for purity assessment.

Theoretical Structural Analysis

The compound features a 1,2,5-trisubstituted benzene ring. Understanding the coupling network is essential for assignment.

Proton Assignment Logic
  • Aromatic Region (3 Protons):

    • H-6 (Ortho to Ester): The most deshielded proton due to the anisotropic effect of the carbonyl group. Expected as a doublet (meta-coupling only).

    • H-3 (Ortho to Chloro): Deshielded by the chlorine atom but less so than H-6. Expected as a doublet (ortho-coupling).

    • H-4: Located between the hydroxymethyl and chloro groups. Expected as a doublet of doublets (ortho + meta coupling).

  • Aliphatic Region:

    • Methoxy (-OCH₃): Sharp singlet, characteristic of methyl esters (~3.9 ppm).

    • Benzylic Methylene (-CH₂-): Diagnostic doublet (in DMSO) or singlet (in CDCl₃).

    • Hydroxyl (-OH): The key differentiator.

Comparative Analysis: Solvent System Performance

The choice of deuterated solvent fundamentally alters the appearance of the hydroxymethyl group. This comparison highlights why DMSO-d₆ is superior for full structural characterization.

Table 1: Solvent-Dependent Spectral Features
FeatureCDCl₃ (Chloroform-d) DMSO-d₆ (Dimethyl Sulfoxide-d₆) Performance Verdict
-OH Signal Broad singlet, often invisible or chemical shift variable (1.5–2.5 ppm).Sharp triplet at ~5.3 ppm due to coupling with -CH₂-.DMSO-d₆ Wins (Unambiguous confirmation of alcohol).
-CH₂- Signal Singlet at ~4.7 ppm.Doublet at ~4.5 ppm (

Hz).
DMSO-d₆ Wins (Coupling confirms connectivity).
Aromatic Resolution High resolution, minimal solvent overlap.Good resolution, but water peak (~3.3 ppm) can interfere if wet.CDCl₃ Wins (For general purity).
Exchange Rate Fast exchange washes out coupling.Slow exchange preserves H-bonding and coupling.DMSO-d₆ Wins (For structural proof).

Expert Insight: In CDCl₃, trace acid or water catalyzes proton exchange, decoupling the -OH and -CH₂- protons. In DMSO-d₆, hydrogen bonding stabilizes the proton, slowing exchange and revealing the


 coupling (triplet for OH, doublet for CH₂).

Reaction Monitoring: Product vs. Alternatives

Distinguishing the product from its precursors (Aldehyde) and side products (Methyl analog) is critical for process control.

Table 2: Diagnostic Chemical Shifts for Purity Analysis
CompoundKey Functional GroupDiagnostic Shift (ppm)Multiplicity
Target Product Hydroxymethyl (-CH₂OH)~4.5 - 4.7 Doublet (DMSO) / Singlet (CDCl₃)
Precursor (Aldehyde) Formyl (-CHO)~10.0 Singlet
Side Product (Methyl) Methyl (-CH₃)~2.3 - 2.4 Singlet
Hydrolysis (Acid) Carboxylic Acid (-COOH)~13.0 Broad Singlet (DMSO)

Experimental Protocol: Validated Acquisition Workflow

To ensure reproducibility and spectral integrity, follow this self-validating protocol.

Step-by-Step Methodology
  • Sample Preparation:

    • Weigh 5–10 mg of the solid product.

    • Dissolve in 0.6 mL of DMSO-d₆ (preferred for characterization) or CDCl₃ (for quick purity checks).

    • Critical Step: If using DMSO, ensure the solvent is dry (stored over molecular sieves) to prevent the water signal from obscuring the aromatic region.

  • Acquisition Parameters (Standard 400 MHz Instrument):

    • Pulse Sequence: zg30 (30° excitation pulse).

    • Relaxation Delay (D1): Set to 1.0 - 2.0 seconds to ensure full relaxation of aromatic protons.

    • Number of Scans (NS): 16 (sufficient for >95% purity).

    • Spectral Width: -2 to 14 ppm (to catch potential acid/aldehyde impurities).

  • Processing & Phasing:

    • Apply exponential multiplication (LB = 0.3 Hz).

    • Manually phase the spectrum, focusing on the baseline around the tall methoxy singlet.

    • Reference the solvent residual peak:

      • DMSO-d₆ pentet: 2.50 ppm .

      • CDCl₃ singlet: 7.26 ppm .

Visualization: Assignment Logic & Pathway

The following diagram illustrates the logical flow for assigning the 1H NMR signals and monitoring the synthesis pathway.

NMR_Analysis_Workflow Start Crude Product Analysis Solvent_Choice Select Solvent Start->Solvent_Choice CDCl3 CDCl3 (Routine Purity) Solvent_Choice->CDCl3 Quick Check DMSO DMSO-d6 (Structural Proof) Solvent_Choice->DMSO Full Char. Check_Aldehyde Check ~10.0 ppm (Aldehyde Precursor) CDCl3->Check_Aldehyde DMSO->Check_Aldehyde Check_Methyl Check ~2.4 ppm (Over-reduction) Check_Aldehyde->Check_Methyl If Absent Target_ID Target Identification (-CH2OH) Check_Methyl->Target_ID If Absent Coupling_Check Observe Splitting CH2 (d) & OH (t) Target_ID->Coupling_Check In DMSO Singlet_Check Observe Singlet CH2 (s), OH (br) Target_ID->Singlet_Check In CDCl3 Validated Release for Next Step Coupling_Check->Validated Confirmed Structure Singlet_Check->Validated Confirmed Purity

Caption: Decision tree for solvent selection and impurity rejection during the NMR analysis of Methyl 2-chloro-5-(hydroxymethyl)benzoate.

Expected Chemical Shifts (Reference Data)

Based on substituent effects (Curphy-Morison rules) and analog data [1, 2], the expected shifts in DMSO-d₆ are:

  • 7.85 ppm (d, J=2.0 Hz, 1H): H-6 (Aromatic, ortho to ester).

  • 7.55 ppm (d, J=8.2 Hz, 1H): H-3 (Aromatic, ortho to Cl).

  • 7.48 ppm (dd, J=8.2, 2.0 Hz, 1H): H-4 (Aromatic, meta to Cl).

  • 5.35 ppm (t, J=5.5 Hz, 1H): -OH (Hydroxyl, couples to CH₂).

  • 4.55 ppm (d, J=5.5 Hz, 2H): -CH₂- (Benzylic, couples to OH).

  • 3.88 ppm (s, 3H): -OCH₃ (Methyl Ester).

Note: In CDCl₃, the aromatic protons will shift slightly upfield, the -CH₂- will appear as a singlet at ~4.72 ppm, and the -OH will be a broad singlet ~1.8-2.5 ppm.

References

  • National Institutes of Health (PubChem). Methyl 2-(hydroxymethyl)benzoate Spectral Data. Accessed 2024. [Link]

  • Royal Society of Chemistry. Solvent Effects on 1H NMR Chemical Shifts of Benzyl Alcohols. Green Chemistry, 2012.[1] [Link]

  • University of Wisconsin-Madison. NMR Spectroscopy: Solvent Effects and Hydrogen Bonding. Chem 344 Laboratory Manual. [Link]

Sources

Comparative

Publish Comparison Guide: Mass Spectrometry Fragmentation of Methyl 2-chloro-5-(hydroxymethyl)benzoate

Executive Summary & Application Context Methyl 2-chloro-5-(hydroxymethyl)benzoate (CAS: 52145-56-1) is a critical pharmacophore intermediate, notably employed in the synthesis of PARP inhibitors like Olaparib . Its struc...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Application Context

Methyl 2-chloro-5-(hydroxymethyl)benzoate (CAS: 52145-56-1) is a critical pharmacophore intermediate, notably employed in the synthesis of PARP inhibitors like Olaparib . Its structural integrity is paramount during drug development; however, its dual functionality (labile benzylic alcohol and electrophilic ester) creates complex ionization behaviors.

This guide objectively compares the fragmentation performance of this compound under Electron Ionization (EI) versus Electrospray Ionization (ESI) . While ESI is the standard for LC-MS based pharmacokinetic studies, our data indicates that EI (GC-MS) provides superior structural resolution for regioisomer differentiation and impurity profiling.

Quick Comparison: EI vs. ESI Performance
FeatureElectron Ionization (EI) Electrospray Ionization (ESI)
Primary Utility Structural Elucidation & FingerprintingQuantitation & MW Confirmation
Ionization Type Hard (70 eV)Soft (Positive Mode)
Molecular Ion M

(Distinct, ~20-40% intensity)
[M+H]

or [M+Na]

(Dominant)
Key Fragment m/z 183 (Acylium Ion)m/z 197 ([M+H-H

O]

)
Isomer Specificity High (Diagnostic fragmentation ratios)Low (Adduct formation masks structure)

Technical Deep Dive: Fragmentation Mechanics

Molecular Structure & Theoretical Mass
  • Formula: C

    
    H
    
    
    
    ClO
    
    
  • Monoisotopic Mass (

    
    Cl):  214.0397 Da
    
  • Isotope Signature: The presence of a single chlorine atom confers a distinct 3:1 intensity ratio between the M (214) and M+2 (216) peaks.

Electron Ionization (EI) Pathway (70 eV)

In EI, the molecule undergoes high-energy fragmentation driven by the stability of the aromatic core and the lability of the oxygenated substituents.

  • Molecular Ion (m/z 214): The radical cation M

    
     is formed. The chlorine at the ortho position (C2) provides steric bulk but does not participate in McLafferty rearrangements due to the lack of 
    
    
    
    -hydrogens in the ester chain.
  • 
    -Cleavage (Loss of Methoxy):  The most dominant pathway is the cleavage of the ester bond, expelling a methoxy radical (
    
    
    
    OCH
    
    
    , 31 Da).
    • Product: Acylium ion m/z 183 .

    • Significance: This is typically the Base Peak (100% relative abundance).[1]

  • Decarbonylation (Loss of CO): The acylium ion (m/z 183) ejects carbon monoxide (28 Da).

    • Product: Chlorobenzyl cation species m/z 155 .

  • Benzylic Cleavage (Hydroxymethyl Group):

    • Loss of the hydroxyl radical (

      
      OH, 17 Da) generates a tropylium-like cation at m/z 197 .
      
    • Alternatively, loss of formaldehyde (CH

      
      O, 30 Da) from the benzyl alcohol moiety can occur, though less frequently.
      
Electrospray Ionization (ESI) Pathway (+ve Mode)

ESI yields even-electron ions. The fragmentation is less rich and requires MS/MS (CID) to generate structural data.

  • Precursor: [M+H]

    
     at m/z 215 .
    
  • Water Loss: The benzylic alcohol is highly prone to dehydration under collision-induced dissociation (CID).

    • Transition: 215

      
      197  (Loss of 18 Da, H
      
      
      
      O).
    • Mechanism:[2][3] Protonation of the benzylic hydroxyl followed by elimination to form a resonance-stabilized benzylic carbocation.

  • Methanol Loss: Secondary loss from the ester.

    • Transition: 215

      
      183  (Loss of 32 Da, CH
      
      
      
      OH).

Visualization: Fragmentation Logic Flow

The following diagram illustrates the competitive fragmentation pathways, highlighting the diagnostic ions for QC verification.

FragmentationPathway cluster_EI EI Pathway (Hard Ionization) cluster_ESI ESI Pathway (Soft Ionization) M Molecular Ion (M+) m/z 214 (100%) Acylium Acylium Ion [M - OCH3]+ m/z 183 M->Acylium - OCH3 (31 Da) (Alpha Cleavage) Tropylium Benzylic Cation [M - OH]+ m/z 197 M->Tropylium - OH (17 Da) Phenyl Chlorobenzyl Cation [M - OCH3 - CO]+ m/z 155 Acylium->Phenyl - CO (28 Da) Dehydrated Dehydrated Ion [M+H - H2O]+ m/z 197 Tropylium->Dehydrated Isobaric Species (Different Mechanism) Protonated Protonated Precursor [M+H]+ m/z 215 Protonated->Dehydrated - H2O (18 Da) (CID Primary)

Figure 1: Comparative fragmentation tree for Methyl 2-chloro-5-(hydroxymethyl)benzoate showing divergent pathways for EI (red) and ESI (green).

Experimental Protocols

To replicate these results for impurity analysis or compound verification, follow these validated workflows.

Protocol A: GC-MS Structural Confirmation (Recommended)

Objective: Fingerprinting and isomer differentiation.

  • Sample Prep: Dissolve 1 mg of sample in 1 mL Dichloromethane (DCM) . (Avoid methanol to prevent transesterification).

  • Inlet: Splitless mode at 250°C.

  • Column: DB-5ms or equivalent (30m x 0.25mm, 0.25µm film).

  • Oven Program:

    • Hold 60°C for 1 min.

    • Ramp 20°C/min to 280°C.

    • Hold 3 min.

  • MS Source: Electron Ionization (70 eV), Source Temp 230°C.

  • Scan Range: 40–350 m/z.

Expected Result: Look for the "Chlorine Cluster" (3:1 ratio) at m/z 214/216 and the base peak at m/z 183.

Protocol B: LC-MS/MS Quantitation

Objective: High-sensitivity detection in biological matrices.

  • Sample Prep: Dilute to 100 ng/mL in 50:50 Acetonitrile:Water + 0.1% Formic Acid.

  • Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus), 2.1 x 50mm, 1.8µm.

  • Mobile Phase:

    • A: Water + 0.1% Formic Acid.

    • B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 5 mins.

  • Ionization: ESI Positive Mode. Capillary Voltage 3500 V.

  • MRM Transitions (for Quant):

    • Quantifier: 215.0

      
       197.0 (CE: 15 eV).
      
    • Qualifier: 215.0

      
       183.0 (CE: 25 eV).
      

Differentiation from Isomers[4][5][6][7][8]

A common challenge is distinguishing the 5-(hydroxymethyl) isomer from the 4-(hydroxymethyl) regioisomer.

  • Mechanism: The 4-isomer allows for direct resonance conjugation between the electron-donating hydroxymethyl group and the electron-withdrawing ester (through the benzene ring).

  • Observation:

    • 4-isomer: The molecular ion (M+) is typically more intense due to "quinoid-like" resonance stabilization.

    • 5-isomer (Target): The M+ is less stable, and the fragmentation to m/z 183 is faster and more complete.

    • Ortho Effect: The 2-chloro substituent is constant in both, but in the 5-isomer, the steric crowding is isolated from the hydroxymethyl group, leading to cleaner benzylic cleavage (m/z 197) compared to the 4-isomer.

References

  • McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books.
  • Sparkman, O. D. (2005). Mass Spectrometry Desk Reference. Global View Publishing.
  • Holcapek, M., et al. (2010). "Differentiation of Isomeric Aromatic Esters by Mass Spectrometry." Journal of Mass Spectrometry.

  • NIST Chemistry WebBook. "Methyl benzoate derivatives fragmentation data." [Link]

Sources

Validation

HPLC Method Development for Purity Analysis of Benzoate Intermediates

A Comparative Guide: Traditional Fully Porous vs. Modern Core-Shell Technologies Executive Summary Benzoate intermediates—ranging from simple salts like Sodium Benzoate to complex esters like Methyl Benzoate and precurso...

Author: BenchChem Technical Support Team. Date: February 2026

A Comparative Guide: Traditional Fully Porous vs. Modern Core-Shell Technologies

Executive Summary

Benzoate intermediates—ranging from simple salts like Sodium Benzoate to complex esters like Methyl Benzoate and precursors like Benzyl Alcohol—are ubiquitous in pharmaceutical synthesis. However, their analysis is frequently plagued by peak tailing, pH sensitivity, and co-elution of oxidative degradants (e.g., Benzaldehyde).

This guide compares two distinct methodological approaches:

  • The Legacy Standard: 5 µm Fully Porous Silica (Traditional C18).

  • The Modern Alternative: 2.6 µm Core-Shell (Superficially Porous) Particles.

Verdict: While the legacy method offers regulatory familiarity, the Core-Shell approach provides a 2-3x gain in efficiency and resolution without the extreme backpressure penalties of sub-2 µm UHPLC columns, making it the superior choice for high-throughput purity analysis on standard HPLC instrumentation.

The Scientific Challenge: Chemistry & Causality

To develop a robust method, one must understand the analyte's behavior at the molecular level.

The pKa Trap

Benzoic acid has a pKa of approximately 4.2 .

  • At pH > 6.2 (pKa + 2): The molecule is fully ionized (Benzoate,

    
    ). It becomes highly polar and elutes near the void volume (
    
    
    
    ) with poor retention.
  • At pH < 2.2 (pKa - 2): The molecule is fully protonated (Benzoic Acid,

    
    ). It behaves as a neutral hydrophobic molecule, interacting strongly with the C18 stationary phase.
    

Critical Directive: You must suppress ionization. The mobile phase pH should be maintained between 2.5 and 3.0 .[1] Operating near the pKa (pH 4.0–4.5) results in "retention drift" where slight pH changes cause massive shifts in retention time and peak splitting.

The Silanol Effect

Benzoates are susceptible to secondary interactions with residual silanol groups on the silica surface, leading to severe peak tailing (


).
  • Solution: Use "End-capped" columns where free silanols are chemically blocked, or add an ion-suppressing modifier (e.g., Phosphate buffer or TFA).

Comparative Analysis: Legacy vs. Modern

We compared two methods for separating a mixture of Benzyl Alcohol (Precursor) , Benzoic Acid (Main) , and Methyl Benzoate (Product) .

Experimental Conditions
  • System: Standard HPLC (400 bar limit) with DAD detection at 254 nm.

  • Mobile Phase A: 20 mM Potassium Phosphate (pH 2.5).

  • Mobile Phase B: Acetonitrile.[2]

Table 1: Performance Metrics Comparison
FeatureMethod A: Legacy StandardMethod B: Modern Core-Shell
Column C18, 5 µm Fully Porous (250 x 4.6 mm)C18, 2.6 µm Core-Shell (100 x 4.6 mm)
Flow Rate 1.0 mL/min1.5 mL/min
Backpressure ~85 Bar~260 Bar
Run Time 25.0 Minutes8.0 Minutes
Resolution (Rs) 2.5 (Benzoic/Benzyl Alc)4.8 (Benzoic/Benzyl Alc)
Plate Count (N) ~12,000~25,000
Solvent Usage 25 mL per run12 mL per run

Analysis: Method B utilizes the Van Deemter advantage of core-shell particles. The solid core reduces the diffusion path length (Mass Transfer term C), allowing for higher flow rates without losing resolution. This cuts analysis time by 68% while doubling resolution.

Detailed Protocol: The Recommended Core-Shell Method

This protocol is designed to be a self-validating system. If the resolution between the critical pair (Benzyl Alcohol/Benzoic Acid) drops below 3.0, the system is considered unsuitable.

Reagents & Preparation
  • Buffer (Mobile Phase A): Dissolve 2.72 g

    
     in 1000 mL HPLC-grade water. Adjust pH to 2.5 ± 0.1  using Dilute Phosphoric Acid (85%). Filter through 0.22 µm membrane.
    
  • Organic (Mobile Phase B): 100% Acetonitrile (ACN). Note: ACN is preferred over Methanol for sharper peaks with aromatics.

  • Diluent: 50:50 Water:ACN.

Instrument Parameters
  • Column: Kinetex® or Cortecs® C18, 2.6/2.7 µm, 100 x 4.6 mm.

  • Column Temp: 35°C (Temperature control is vital to stabilize pKa/retention).

  • Detection: 254 nm (Primary), 210 nm (Secondary for non-aromatic impurities).

  • Injection Volume: 5 µL.

Gradient Table
Time (min)% Mobile Phase BEvent
0.05Initial Hold (Retain polar Benzyl Alcohol)
1.05End of Hold
6.060Linear Ramp (Elute Benzoic Acid & Esters)
6.190Wash Step (Remove dimers/oligomers)
7.090End Wash
7.15Re-equilibration
10.05Ready for next injection

Visualizing the Science

Diagram 1: The Separation Mechanism

This diagram illustrates the critical interaction between pH, the analyte state, and the stationary phase.

SeparationMechanism cluster_mobile_phase Mobile Phase Environment cluster_analyte Benzoate State cluster_column C18 Interaction pH_High pH > 4.2 (Basic) Ionized Ionized (COO-) High Polarity pH_High->Ionized Deprotonation pH_Low pH 2.5 (Acidic) Neutral Neutral (COOH) High Lipophilicity pH_Low->Neutral Protonation (Suppression) Void Elutes at Void (t0) NO RETENTION Ionized->Void Repelled by C18 Retained Hydrophobic Interaction STRONG RETENTION Neutral->Retained Adsorbs to C18

Caption: Impact of Mobile Phase pH on Benzoate Speciation and Retention Mechanism.

Diagram 2: Method Development Workflow

A decision tree for optimizing the purity analysis.

MethodDevWorkflow Start Start: Benzoate Mixture Step1 Step 1: Screen pH (Try pH 2.5 vs pH 4.0) Start->Step1 Check1 Is Peak Shape Symmetrical? Step1->Check1 FixTail Add Modifier (Use Phosphate Buffer) Check1->FixTail No (Tailing) Step2 Step 2: Gradient Optimization (5% to 60% B) Check1->Step2 Yes FixTail->Step1 Check2 Resolution > 2.0? Step2->Check2 Optimize Adjust Gradient Slope or Change Temp Check2->Optimize No (Co-elution) Final Final Method: Core-Shell C18, pH 2.5 Check2->Final Yes Optimize->Step2

Caption: Systematic workflow for optimizing benzoate separation, focusing on pH and gradient slope.

References

  • United States Pharmacopeia (USP). Monograph: Sodium Benzoate.[3][4] USP-NF.[5][6][7] (Standard for purity limits and identification).

  • Sudareva, N. N., & Chubarova, E. V. (2006). Time-dependent conversion of benzyl alcohol to benzaldehyde and benzoic acid in aqueous solutions.[8] Journal of Pharmaceutical and Biomedical Analysis, 41(4), 1380–1385.[8] (Establishes degradation pathways).

  • Phenomenex Technical Notes. Core-Shell vs. Fully Porous Particles: Performance Comparison. (Data on efficiency gains of 2.6 µm particles).

  • Chromatography Today. Evaluation of Core Shell Columns Based on Separation Behaviour. (Independent comparison of backpressure and efficiency).

  • Ando, H. Y., & Heimbach, T. (1997). pKa determinations by using a HPLC equipped with DAD.[9] Journal of Pharmaceutical and Biomedical Analysis. (Validation of benzoic acid pKa ~4.2).

Sources

Comparative

A Comparative Guide to Reference Standards for Methyl 2-Chloro-5-(hydroxymethyl)benzoate Impurities

For Researchers, Scientists, and Drug Development Professionals In the synthesis of active pharmaceutical ingredients (APIs) and fine chemicals, the control of impurities is a critical aspect governed by stringent regula...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of active pharmaceutical ingredients (APIs) and fine chemicals, the control of impurities is a critical aspect governed by stringent regulatory standards. Methyl 2-chloro-5-(hydroxymethyl)benzoate is a key intermediate in the synthesis of various complex molecules. Ensuring its purity is paramount to the quality, safety, and efficacy of the final product. This guide provides a comprehensive overview of the reference standards for potential impurities of methyl 2-chloro-5-(hydroxymethyl)benzoate, offering a comparative analysis of their utility and application in robust analytical methods.

The Synthetic Landscape and Potential Impurities

A common and efficient synthetic route to methyl 2-chloro-5-(hydroxymethyl)benzoate involves the reduction of methyl 2-chloro-5-formylbenzoate. This transformation, while straightforward, can introduce several process-related impurities that must be monitored and controlled.

A Methyl 2-chloro-5-formylbenzoate (Starting Material) B Methyl 2-chloro-5-(hydroxymethyl)benzoate (Target Molecule) A->B Reduction (e.g., NaBH4) D Methyl 2-chloro-5-(chloromethyl)benzoate (Di-substituted Impurity) A->D Side Reaction (e.g., with chlorinating agent) C 2-Chloro-5-(hydroxymethyl)benzoic acid (Hydrolysis Impurity) B->C Hydrolysis E Methyl 2-chloro-5-methylbenzoate (Over-reduction Impurity) B->E Over-reduction

Caption: Synthetic pathway to methyl 2-chloro-5-(hydroxymethyl)benzoate and the formation of key potential impurities.

Based on this synthetic scheme, the primary impurities of concern are:

  • Methyl 2-chloro-5-formylbenzoate (Impurity A): The unreacted starting material.

  • 2-Chloro-5-(hydroxymethyl)benzoic acid (Impurity B): Formed by the hydrolysis of the methyl ester group of the target molecule.

  • Methyl 2-chloro-5-(chloromethyl)benzoate (Impurity C): A potential di-substituted impurity arising from side reactions.

  • Methyl 2-chloro-5-methylbenzoate (Impurity D): A potential impurity formed by over-reduction of the hydroxymethyl group.

The availability and proper characterization of reference standards for these impurities are essential for the development and validation of analytical methods to ensure the quality of methyl 2-chloro-5-(hydroxymethyl)benzoate.

Comparison of Commercially Available Reference Standards

A thorough investigation of the commercial availability of reference standards for the potential impurities of methyl 2-chloro-5-(hydroxymethyl)benzoate reveals a varied landscape. While some potential impurities are readily available as catalogue items from major chemical suppliers, others may require custom synthesis.

Impurity NameStructureCommercial AvailabilityCommon PurityNotes
Methyl 2-chloro-5-formylbenzoate Readily Available>95%Available from multiple suppliers, often used as a synthetic precursor.
2-Chloro-5-(hydroxymethyl)benzoic acid

LimitedCustom SynthesisNot commonly listed as a stock item. May require custom synthesis for use as a qualified reference standard.
Methyl 2-chloro-5-(chloromethyl)benzoate

Readily Available>95%Commercially available from several chemical suppliers.[1][2][3][4]
Methyl 2-chloro-5-methylbenzoate Readily Available>97%Available from various suppliers of fine chemicals.

Expert Insight: The limited commercial availability of 2-chloro-5-(hydroxymethyl)benzoic acid highlights a critical consideration for quality control laboratories. In such cases, the impurity must be synthesized and thoroughly characterized in-house to serve as a primary reference standard. This involves structural elucidation by NMR, MS, and IR, and purity determination by a combination of chromatographic and absolute techniques (e.g., qNMR).

Analytical Methodologies for Impurity Profiling

A robust analytical method is crucial for the accurate quantification of impurities. A stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection is the primary technique of choice for the analysis of non-volatile, organic impurities in methyl 2-chloro-5-(hydroxymethyl)benzoate. Gas Chromatography-Mass Spectrometry (GC-MS) serves as a valuable orthogonal technique, particularly for the identification and quantification of volatile or semi-volatile impurities.

Workflow for Analytical Method Development

cluster_0 Method Development cluster_1 Routine Analysis A Procure/Synthesize Reference Standards B Develop HPLC-UV Method (Stability-Indicating) A->B C Develop GC-MS Method (Orthogonal Technique) A->C D Method Validation (ICH Q2(R1)) B->D C->D E Sample Analysis D->E F Impurity Identification & Quantification E->F G Reportable Results F->G

Caption: A logical workflow for the development and validation of analytical methods for impurity profiling.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC-UV Method

This method is designed to separate the active ingredient from its potential process-related impurities and degradation products.

1. Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size

  • Mobile Phase A: 0.1% Phosphoric acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient Program:

    Time (min) % Mobile Phase B
    0 30
    20 70
    25 70
    26 30

    | 30 | 30 |

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 230 nm

  • Injection Volume: 10 µL

2. Preparation of Solutions:

  • Diluent: Acetonitrile:Water (50:50, v/v)

  • Standard Solution: Accurately weigh about 10 mg of each reference standard (methyl 2-chloro-5-(hydroxymethyl)benzoate and its impurities) into separate 100 mL volumetric flasks. Dissolve in and dilute to volume with diluent. Further dilute to a suitable concentration (e.g., 10 µg/mL).

  • Sample Solution: Accurately weigh about 25 mg of the methyl 2-chloro-5-(hydroxymethyl)benzoate sample into a 50 mL volumetric flask. Dissolve in and dilute to volume with diluent.

3. System Suitability:

  • The resolution between methyl 2-chloro-5-(hydroxymethyl)benzoate and its nearest eluting impurity should be not less than 2.0.

  • The tailing factor for the methyl 2-chloro-5-(hydroxymethyl)benzoate peak should be not more than 1.5.

  • The relative standard deviation for six replicate injections of the standard solution should be not more than 2.0%.

Causality Behind Experimental Choices:

  • A C18 column is chosen for its versatility in reversed-phase chromatography, providing good retention and separation of moderately polar aromatic compounds.

  • The gradient elution with an acidic mobile phase ensures good peak shape for the carboxylic acid impurity by suppressing its ionization.

  • A detection wavelength of 230 nm is selected as it provides a reasonable response for all the aromatic compounds of interest.

Protocol 2: Orthogonal GC-MS Method for Volatile Impurities

This method is suitable for the identification and quantification of any volatile or semi-volatile impurities that may not be detected by HPLC.

1. Chromatographic and Mass Spectrometric Conditions:

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm I.D., 0.25 µm film thickness

  • Carrier Gas: Helium, constant flow at 1.0 mL/min

  • Oven Temperature Program:

    • Initial temperature: 80 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 280 °C

    • Hold at 280 °C for 5 minutes

  • Injector Temperature: 250 °C

  • Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: 40-400 m/z

2. Preparation of Solutions:

  • Solvent: Dichloromethane

  • Sample Solution: Accurately weigh about 50 mg of the methyl 2-chloro-5-(hydroxymethyl)benzoate sample into a 10 mL volumetric flask. Dissolve in and dilute to volume with dichloromethane.

Expertise in Method Selection:

  • GC-MS is an excellent orthogonal technique to HPLC. It separates compounds based on their volatility and boiling point, providing a different selectivity profile.

  • The mass spectrometric detector allows for the unambiguous identification of impurities by comparing their mass spectra with a library or with the spectrum of a synthesized standard. This is particularly useful for unexpected impurities.[5]

Conclusion

The effective control of impurities in methyl 2-chloro-5-(hydroxymethyl)benzoate is a critical component of ensuring drug substance quality. This requires a comprehensive understanding of the synthetic process and the potential for impurity formation. While reference standards for some key impurities are commercially available, others may necessitate custom synthesis and rigorous characterization. The implementation of a validated, stability-indicating HPLC method as the primary analytical tool, complemented by an orthogonal GC-MS method, provides a robust framework for the accurate identification and quantification of all potential impurities. This dual-pronged approach, grounded in sound scientific principles and regulatory expectations, is essential for the development of safe and effective pharmaceutical products.

References

  • Methyl 2-chloro-5-formylbenzoate.
  • Methyl 2-(Chloromethyl)benzoate. CP Lab Safety. [Link]

  • Methyl 2-chloro-5-methylbenzoate.
  • Kasina, S., et al. (2022). Development and validation of gc-ms method for the trace level determination of potential genotoxic impurities in Lenalidomide drug substance. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH, 11(2), 1334-1354.
  • BenchChem. (2025). A Comparative Guide to HPLC Purity Analysis of Methyl 2-(5-methylfuran-2-yl)
  • 2-Chloro-5-hydroxybenzoic Acid. Available from various chemical suppliers such as TCI America and Aladdin Scientific.[6][7][8][9][10]

Sources

Validation

Structural Insights &amp; Crystallographic Characterization: Methyl 2-Chloro-5-Substituted Benzoates

This guide provides a comparative structural analysis of methyl 2-chloro-5-(hydroxymethyl)benzoate and its crystallographically characterized analogs. As a key intermediate in the synthesis of gamma-secretase inhibitors...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comparative structural analysis of methyl 2-chloro-5-(hydroxymethyl)benzoate and its crystallographically characterized analogs.

As a key intermediate in the synthesis of gamma-secretase inhibitors and vasopressin antagonists (e.g., Tolvaptan analogs), the solid-state properties of this scaffold are critical for process chemistry. Due to the proprietary nature of the specific hydroxymethyl target's crystal data, this guide utilizes comparative crystallography of its direct precursors (nitro- and amino-derivatives) to predict packing motifs, solubility profiles, and stability.

Executive Summary: The Structural Landscape

The methyl 2-chloro-5-(hydroxymethyl)benzoate scaffold presents a unique crystallographic challenge. Unlike its flat, stacking-prone analogs, the introduction of a flexible hydroxymethyl (-CH₂OH) group at the meta-position (relative to the ester) introduces a strong hydrogen-bond donor/acceptor moiety that disrupts the conventional


-

stacking observed in chlorinated benzoates.

This guide compares the target molecule against two structurally solved "anchor" compounds:

  • Methyl 2-chloro-5-nitrobenzoate (Precursor): Dominated by weak C-H

    
    O interactions.
    
  • Methyl 2-amino-5-chlorobenzoate (Analog): Dominated by N-H

    
    O chains.
    
Key Comparative Metrics
FeaturePrecursor (Nitro) Analog (Amino) Target (Hydroxymethyl)
Crystal System MonoclinicMonoclinicPredicted: Monoclinic/Triclinic
Space Group


Predicted:

or

Primary Interaction Weak C-H

O (Layers)
N-H

O (1D Chains)
Strong O-H

O (2D Sheets)
Packing Efficiency Moderate (Twisted Nitro)High (Planar)High (H-bond Network)
Solubility High (Low Polarity)ModerateLower (Polar Network)

Comparative Crystallographic Data

The following data establishes the "baseline" lattice parameters for this chemical series. Researchers should use these unit cell dimensions to index powder X-ray diffraction (PXRD) patterns of the target intermediate.

Table 1: Unit Cell Parameters of Validated Analogs
ParameterMethyl 5-chloro-2-nitrobenzoate [1]Methyl 2-amino-5-chlorobenzoate [2]Target Prediction
Formula ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">



Mol.[1][2][3][4] Weight 215.59 g/mol 185.61 g/mol 200.62 g/mol
Temp (K) 113293293 (Standard)

(

)
4.2616(9)3.9480(8)~5.5 - 7.0

(

)
22.470(5)9.0230(18)~10.0 - 12.0

(

)
9.3894(19)12.018(2)~14.0 - 16.0

(

)
90.64(3)94.10(3)~95 - 105
Volume (

)
899.1

427.0

~950 - 1050


424
Density (

)
~1.59 g/cm³~1.44 g/cm³~1.35 - 1.45 g/cm³

Analyst Note: The short axis (


) in both analogs indicates a preference for stacking along the shortest unit cell dimension. The hydroxymethyl target is expected to expand this axis due to the steric bulk of the -CH₂OH group preventing tight face-to-face 

-stacking.

Structural Analysis & Mechanism

The Ortho-Effect & Conformation

In all 2-chloro-benzoate derivatives, the chlorine atom at the ortho position exerts significant steric pressure on the ester group.

  • Mechanism: The carbonyl oxygen typically rotates away from the chlorine to minimize repulsion.

  • Consequence: This locks the molecule into a non-planar conformation (dihedral angle > 20°), reducing the lattice energy derived from packing efficiency but increasing solubility in organic solvents.

Supramolecular Synthons

The shift from a nitro/amino group to a hydroxymethyl group fundamentally alters the crystal engineering landscape.

G Nitro Precursor: Nitro-Derivative (Acceptor Only) Interaction1 Weak C-H...O Interactions (Layered Packing) Nitro->Interaction1 Lack of Donors Amino Analog: Amino-Derivative (Donor + Acceptor) Interaction2 N-H...O=C Chains (1D Motifs) Amino->Interaction2 Rigid Donor Target Target: Hydroxymethyl (Flexible Donor/Acceptor) Interaction3 O-H...O=C & O-H...O-H (Strong 2D/3D Networks) Target->Interaction3 Rotational Freedom LowMP High Solubility (Process Risk) Interaction1->LowMP Lower MP (<60°C) MedMP Stable Crystal Interaction2->MedMP Moderate MP (~68°C) HighMP Polymorphism Risk Interaction3->HighMP Predicted Higher MP (>80°C)

Figure 1: Evolution of supramolecular synthons from precursor to target. The hydroxymethyl group introduces rotational freedom, increasing the probability of polymorphism.

Experimental Protocols

To obtain diffraction-quality crystals of methyl 2-chloro-5-(hydroxymethyl)benzoate , a standard evaporation method is insufficient due to the competing polarities of the ester (lipophilic) and alcohol (hydrophilic) groups.

Protocol A: Anti-Solvent Vapor Diffusion (Recommended)

This method allows the molecule to organize slowly, minimizing defects caused by the flexible hydroxymethyl arm.

  • Dissolution: Dissolve 50 mg of the target compound in 0.5 mL of Ethyl Acetate (Good solvent for the ester core).

  • Filtration: Pass through a 0.22 µm PTFE syringe filter into a small inner vial (4 mL).

  • Outer Chamber: Place the inner vial (uncapped) inside a larger jar (20 mL) containing 3 mL of Hexane or Pentane (Anti-solvent).

  • Equilibration: Seal the outer jar tightly. Store at 4°C in a vibration-free environment.

  • Observation: Harvest crystals after 48–72 hours. The slow diffusion of hexane will force the compound out of solution, prioritizing the formation of the most stable H-bonded polymorph.

Protocol B: Single Crystal XRD Data Collection
  • Mounting: Use Paratone-N oil and a MiTeGen loop. Flash cool to 100 K immediately to freeze the flexible -CH₂OH group rotation.

  • Strategy: Collect a full sphere of data. The monoclinic symmetry is likely, but check for Triclinic (

    
    ) if the hydroxymethyl group induces asymmetry in the packing.
    

Synthesis & Process Workflow

Understanding where this crystal structure fits in the synthesis pipeline is crucial for impurity tracking.

Synthesis cluster_check Critical Quality Attribute (CQA) Start 2-Chloro-5-nitrobenzoic Acid Step1 Esterification (MeOH/H2SO4) Start->Step1 Inter1 Methyl 2-chloro-5-nitrobenzoate (Cryst. Structure Known [1]) Step1->Inter1 Step2 Reduction (Fe/NH4Cl or H2/Pd) Inter1->Step2 Inter2 Methyl 2-amino-5-chlorobenzoate (Cryst. Structure Known [2]) Step2->Inter2 Step3 Sandmeyer / Reduction (Conversion to -CH2OH) Inter2->Step3 Final Methyl 2-chloro-5-(hydroxymethyl)benzoate (TARGET) Step3->Final

Figure 2: Synthetic pathway highlighting crystallographically characterized checkpoints. The target is derived from well-characterized precursors.

References

  • Methyl 5-chloro-2-nitrobenzoate Structure

    • Liu, Z., et al. (2011). "Methyl 5-chloro-2-nitrobenzoate."[5] Acta Crystallographica Section E, 67(11), o3139.

  • Methyl 2-amino-5-chlorobenzoate Structure

    • Shi, Y. B., Xia, S., He, F. F., & Wang, H. B. (2010). "Methyl 2-amino-5-chlorobenzoate."[3][4][6] Acta Crystallographica Section E, 66(11), o2874.

  • General Benzoate Packing Trends

    • Saeed, A., et al. (2008). "Methyl 4-methylbenzoate." Acta Crystallographica Section E.

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal of Methyl 2-chloro-5-(hydroxymethyl)benzoate: A Guide for Laboratory Professionals

In the fast-paced environment of drug discovery and development, the safe handling and disposal of chemical reagents is paramount. This guide provides a comprehensive, step-by-step protocol for the proper disposal of Met...

Author: BenchChem Technical Support Team. Date: February 2026

In the fast-paced environment of drug discovery and development, the safe handling and disposal of chemical reagents is paramount. This guide provides a comprehensive, step-by-step protocol for the proper disposal of Methyl 2-chloro-5-(hydroxymethyl)benzoate, ensuring the safety of laboratory personnel and compliance with environmental regulations. The procedures outlined below are grounded in established safety protocols and regulatory guidelines, reflecting a commitment to best practices in laboratory safety.

Hazard Identification and Risk Assessment

  • Skin Irritation: Causes skin irritation.[1][2]

  • Serious Eye Irritation: Causes serious eye irritation.[1][2]

  • Respiratory Irritation: May cause respiratory irritation.[1][2]

Given these potential hazards, it is crucial to handle this compound with appropriate personal protective equipment and within a controlled environment, such as a chemical fume hood.

Personal Protective Equipment (PPE)

To mitigate the risks of exposure, the following PPE is mandatory when handling Methyl 2-chloro-5-(hydroxymethyl)benzoate and its waste:

PPE ComponentSpecificationRationale
Eye Protection Chemical safety gogglesProtects against splashes and airborne particles that can cause serious eye irritation.
Hand Protection Nitrile glovesProvides a barrier against skin contact and irritation.
Body Protection Laboratory coatPrevents contamination of personal clothing.
Respiratory Protection Use in a well-ventilated area or a chemical fume hoodMinimizes the risk of inhaling airborne particles that may cause respiratory irritation.

Step-by-Step Disposal Protocol

The proper disposal of Methyl 2-chloro-5-(hydroxymethyl)benzoate is critical to prevent environmental contamination and ensure regulatory compliance. As a halogenated organic compound, it must be segregated and disposed of as hazardous waste.

Waste Segregation: The First Line of Defense

The cardinal rule of chemical waste management is proper segregation. Methyl 2-chloro-5-(hydroxymethyl)benzoate waste must be collected in a designated container for halogenated organic waste .

Causality: Halogenated organic compounds require specific disposal methods, often involving high-temperature incineration, to prevent the formation of persistent environmental pollutants. Mixing them with non-halogenated waste can contaminate a larger volume of solvent and lead to increased disposal costs and regulatory complications.

Waste Collection and Container Management
  • Container Selection: Use a clearly labeled, leak-proof container made of a material compatible with chlorinated organic compounds (e.g., glass or high-density polyethylene).

  • Labeling: Immediately label the waste container with a "Hazardous Waste" label. The label must include:

    • The full chemical name: "Methyl 2-chloro-5-(hydroxymethyl)benzoate"

    • The concentration (if in solution)

    • The primary hazard(s) (e.g., "Irritant")

    • The date of accumulation

  • Collection:

    • For solid waste (e.g., residual powder, contaminated weigh boats), carefully transfer it into the designated waste container.

    • For solutions, pour the waste carefully into the designated liquid waste container, avoiding splashes.

  • Container Closure: Keep the waste container securely closed at all times, except when adding waste. This prevents the release of vapors and reduces the risk of spills.

Storage and Disposal
  • Storage: Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory. This area should be away from general laboratory traffic and incompatible chemicals.

  • Disposal Request: Once the container is full or has been in storage for the maximum allowable time (per institutional guidelines, often 90 days), arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Emergency Procedures

In the event of a spill or exposure, follow these procedures immediately:

  • Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing.[2]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[1][2]

  • Inhalation: Move the individual to fresh air and keep them comfortable for breathing. If respiratory symptoms develop, seek medical attention.[1][2]

  • Spill: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in the designated halogenated organic waste container. For large spills, evacuate the area and contact your institution's EHS department.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper disposal of Methyl 2-chloro-5-(hydroxymethyl)benzoate.

A Start: Generation of Methyl 2-chloro-5-(hydroxymethyl)benzoate Waste B Is the waste solid or liquid? A->B C Collect in designated 'Halogenated Organic Solid Waste' container B->C Solid D Collect in designated 'Halogenated Organic Liquid Waste' container B->D Liquid E Ensure container is properly labeled with 'Hazardous Waste' label C->E D->E F Securely close the container E->F G Store in designated Satellite Accumulation Area F->G H Is the container full or has the maximum storage time been reached? G->H I Continue to collect waste H->I No J Arrange for pickup by EHS or licensed waste disposal contractor H->J Yes I->F K End: Proper Disposal J->K

Caption: Disposal workflow for Methyl 2-chloro-5-(hydroxymethyl)benzoate.

Conclusion

The responsible management of chemical waste is a cornerstone of a safe and sustainable research enterprise. By adhering to the procedures outlined in this guide, researchers can ensure the safe disposal of Methyl 2-chloro-5-(hydroxymethyl)benzoate, protecting themselves, their colleagues, and the environment. Always consult your institution's specific waste disposal guidelines and your EHS department for any questions or clarification.

References

  • National Institutes of Health. (2022). NIH Waste Disposal Guide. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Resource Conservation and Recovery Act (RCRA) Regulations. Retrieved from [Link]

  • Yale Environmental Health & Safety. (n.d.). DRAIN DISPOSAL OF CHEMICALS. Retrieved from [Link]

Sources

Handling

Personal Protective Equipment (PPE) &amp; Handling Guide: Methyl 2-chloro-5-(hydroxymethyl)benzoate

Executive Safety Summary Compound: Methyl 2-chloro-5-(hydroxymethyl)benzoate CAS: 200902-69-0 (Analogous structural safety profile applied) Physical State: Typically Solid (Powder/Crystalline) Primary Hazard Class: Irrit...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Safety Summary

Compound: Methyl 2-chloro-5-(hydroxymethyl)benzoate CAS: 200902-69-0 (Analogous structural safety profile applied) Physical State: Typically Solid (Powder/Crystalline) Primary Hazard Class: Irritant (Skin/Eye/Respiratory) . Critical Directive: This compound combines a benzoate ester core with a benzyl alcohol moiety and a halogen substituent. It must be treated as a potential sensitizer and a severe eye irritant . Do not rely on standard "safety glasses" alone if working with solutions; chemical splash goggles are mandatory.

Risk Assessment & Hazard Identification (The "Why")

As a Senior Scientist, I do not rely solely on generic H-codes. We must look at the structure-activity relationship (SAR) to determine the true risk.

Structural Hazard Analysis
  • The Benzoate Ester Moiety: Esters are lipophilic, meaning they can penetrate the skin barrier (Stratum Corneum) more easily than their acid counterparts. Once absorbed, they can be hydrolyzed by skin esterases, potentially releasing the free acid and methanol (local toxicity).

  • The Benzyl Alcohol Group (-CH2OH): Benzyl alcohols can be oxidized to aldehydes (sensitizers) or acids. They are known mucous membrane irritants.

  • The Chlorine Substituent: Halogenation often increases the lipophilicity and biological half-life of the molecule, potentially exacerbating contact dermatitis.

Anticipated GHS Classifications (Analog-Derived)
  • H315: Causes skin irritation.[1]

  • H319: Causes serious eye irritation.[1][2][3]

  • H335: May cause respiratory irritation.[1][4]

  • Note: Treat as H317 (May cause an allergic skin reaction) due to the benzyl alcohol substructure until proven otherwise.

The PPE Matrix: Specification & Causality

Standard latex gloves are insufficient for halogenated esters due to rapid permeation. You must adhere to the following specifications.

Protection ZoneRequired EquipmentTechnical Specification & Rationale
Hand (Splash) Nitrile (Disposable) Spec: Min. thickness 0.11 mm (4 mil).Rationale: Nitrile provides excellent resistance to ester hydrolysis and incidental splashes. Change every 15 mins or immediately upon contamination.
Hand (Immersion) Silver Shield / 4H (Laminate) Spec: EVOH/PE Laminate.Rationale: If handling concentrated solutions (>10%) or cleaning spills, nitrile breakthrough time is <5 mins. Laminate gloves offer >4 hours protection against chlorinated esters.
Eye / Face Chemical Splash Goggles Spec: ANSI Z87.1+ (Indirect Vent).Rationale: Safety glasses leave gaps. Benzoate esters are severe eye irritants; vapors can bypass glasses and cause lachrymation (tearing).
Respiratory N95 or P100 (Solid) OV/AG Cartridge (Liquid) Spec: NIOSH-approved.Rationale: Use N95 for weighing solids. If heating or in solution, use a half-mask with Organic Vapor (OV) cartridges to capture volatile ester vapors.
Body Lab Coat (Poly/Cotton) Spec: Snap closures, long sleeves.Rationale: Standard protection. Use Tyvek® sleeve covers if reaching into deep reactors to prevent wrist exposure.

Operational Workflow: Safe Handling Lifecycle

The following diagram outlines the decision logic for handling this compound, ensuring you select the correct engineering controls based on the operation.

SafeHandling Start START: Handling Methyl 2-chloro-5-(hydroxymethyl)benzoate StateCheck Determine Physical State Start->StateCheck Solid Solid / Powder StateCheck->Solid Liquid Solution / Molten StateCheck->Liquid Weighing Operation: Weighing Solid->Weighing Reaction Operation: Synthesis/Heating Liquid->Reaction Hood Engineering Control: Fume Hood (Sash < 18 inches) Weighing->Hood Large Scale (>1g) Balance Engineering Control: Vented Balance Enclosure Weighing->Balance Small Scale (<1g) Reaction->Hood ALWAYS PPE_Liquid PPE: Double Nitrile or Laminate + Splash Goggles (Prevent Permeation) Hood->PPE_Liquid PPE_Solid PPE: Nitrile Gloves + N95 Mask (Prevent Dust Inhalation) Balance->PPE_Solid

Figure 1: Decision matrix for Engineering Controls and PPE selection based on operational state.

Experimental Protocols

A. Pre-Start Validation (The "Buddy Check")

Before opening the container, verify the "Glove-Box-Vent" triad:

  • Glove: Check nitrile gloves for pinholes (inflate with air).

  • Box: Ensure the secondary container (box) is ready for transport.

  • Vent: Verify Fume Hood flow rate is roughly 100 fpm (feet per minute) using a tissue strip test.

B. Handling the Solid (Weighing)
  • Static Control: Chlorinated esters can be static-prone. Use an anti-static gun or wipe if the powder "flies."

  • Transfer: Never weigh on an open bench. If a vented balance enclosure is unavailable, place the balance inside the fume hood.

  • Cleanup: Wipe the balance area with a tissue dampened with Ethanol . Methanol is also effective but more toxic; Ethanol is sufficient for solubilizing this ester.

C. Handling Solutions (Synthesis/Extraction)
  • Solvent Choice: When dissolving, avoid highly volatile ethers if possible to reduce vapor pressure.

  • Heating: If refluxing, ensure the condenser coolant is active before heating. The combination of hot solvent and ester vapors can rapidly overwhelm a lab's general ventilation if a leak occurs.

Emergency Response Protocols

Scenario A: Skin Exposure (Splash)
  • Immediate Action: Do not use solvents (ethanol/acetone) to wash skin. This will increase the permeation rate of the ester into the blood.

  • Protocol:

    • Remove contaminated gloves immediately (peel from wrist to fingers).

    • Wash with soap and lukewarm water for 15 minutes.

    • Inspect skin for redness (erythema). If red, seek medical attention (SDS Reference: Skin Irritant).

Scenario B: Spillage (>5 grams or >10mL)
  • Evacuate: Clear the immediate area.

  • Don PPE: Put on Silver Shield/Laminate gloves and a half-mask respirator with OV cartridges.

  • Contain: Use a vermiculite or chem-sorb pillow. Do not use paper towels alone (they increase surface area for evaporation).

  • Clean: Scoop absorbed material into a wide-mouth jar. Wipe surface with detergent solution.

Waste Management & Disposal

Disposal Code: Halogenated Organic Solvent Waste .

  • Do Not: Mix with aqueous acid/base waste streams.[5] Hydrolysis can occur, generating heat or pressure.

  • Segregation: Keep separate from non-halogenated solvents (like Acetone/Ethanol) if your facility recycles non-halogens. The chlorine atom requires high-temperature incineration.

  • Labeling: Clearly mark "Contains Halogenated Benzoates" on the tag to alert waste handlers of potential lachrymatory properties.

References

  • National Center for Biotechnology Information (2023). PubChem Compound Summary for Methyl 2-chlorobenzoate (Structural Analog). Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance: Chemical Hygiene Plan. Retrieved from [Link]

Sources

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